4,4',4''-Trimethyltrityl alcohol

• CAS: 3247-00-5

Core Science & Biosynthesis

A-Z Guide to the Synthesis of 4,4',4''-Trimethyltrityl Alcohol via Grignard Reaction

Abstract

This technical guide provides a comprehensive overview of the synthesis of 4,4',4''-trimethyltrityl alcohol, also known as tri-p-tolyl carbinol. This tertiary alcohol and its derivatives are valuable reagents in organic synthesis, notably as protecting groups for alcohols, amines, and thiols.[1] The primary synthetic route detailed herein is the Grignard reaction, a robust and widely utilized method for carbon-carbon bond formation.[2] This document will delve into the underlying reaction mechanism, provide a detailed step-by-step experimental protocol, outline methods for product characterization and purification, and offer a troubleshooting guide for common issues encountered during the synthesis. This guide is intended for researchers, chemists, and professionals in the field of drug development and organic synthesis.

Introduction and Significance

4,4',4''-Trimethyltrityl alcohol is a triaryl-substituted methanol. The trityl group and its derivatives are of significant importance in organic chemistry, primarily for their use as bulky, acid-labile protecting groups. The methyl substituents on the phenyl rings in 4,4',4''-trimethyltrityl alcohol increase the electron-donating nature of the aromatic rings, which can influence the stability of the corresponding trityl cation and, consequently, the ease of deprotection. Understanding the synthesis of this compound is fundamental for its application in multi-step organic syntheses, including the preparation of active pharmaceutical ingredients.

The most common and efficient method for synthesizing tertiary alcohols such as 4,4',4''-trimethyltrityl alcohol is through the reaction of a Grignard reagent with an appropriate carbonyl compound, such as an ester or a carbonate.[3][4] This guide will focus on the synthesis utilizing p-tolylmagnesium bromide as the Grignard reagent.

Reaction Mechanism and Scientific Principles

The synthesis of 4,4',4''-trimethyltrityl alcohol is a classic example of a Grignard reaction. The overall transformation involves the formation of a new carbon-carbon bond between the nucleophilic carbon of the Grignard reagent and the electrophilic carbonyl carbon.

Formation of the Grignard Reagent

The first step is the formation of the Grignard reagent, p-tolylmagnesium bromide, from the reaction of 4-bromotoluene with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF) or diethyl ether.[5] It is crucial to maintain anhydrous conditions as Grignard reagents are highly reactive towards protic solvents like water, which would lead to the formation of toluene and magnesium hydroxybromide, thus quenching the reagent.[6]

Reaction with a Carbonyl Compound

The highly polarized carbon-magnesium bond in p-tolylmagnesium bromide renders the tolyl group strongly nucleophilic.[7] When reacted with an ester, such as methyl p-toluate, or a carbonate like diethyl carbonate, the Grignard reagent adds to the carbonyl carbon.

• Using an Ester (e.g., Methyl p-toluate): The reaction proceeds in two stages. The first equivalent of the Grignard reagent adds to the carbonyl group to form a tetrahedral intermediate. This intermediate then collapses, eliminating the methoxide leaving group to form a ketone (di-p-tolyl ketone). A second equivalent of the Grignard reagent then rapidly adds to this newly formed ketone to yield, after acidic workup, the tertiary alcohol.

• Using a Carbonate (e.g., Diethyl Carbonate): The reaction with a carbonate is analogous. The first addition of the Grignard reagent leads to the formation of an intermediate that expels an ethoxide group to form an ester (ethyl p-toluate). A second Grignard addition forms a ketone, and a third and final addition results in the desired tertiary alcohol after workup.[8][9] For the synthesis of a symmetrical triaryl methanol like 4,4',4''-trimethyltrityl alcohol, using a carbonate is a common strategy.

The reaction is typically quenched with a weak acid, such as aqueous ammonium chloride or dilute hydrochloric acid, to protonate the alkoxide intermediate and to dissolve the magnesium salts.

Detailed Experimental Protocol

Safety Precautions: Grignard reagents are highly reactive, flammable, and corrosive. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are essential. Appropriate personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.[10][11]

Part A: Preparation of p-Tolylmagnesium Bromide

• Glassware Preparation: All glassware (a three-necked round-bottom flask, a reflux condenser, and a dropping funnel) must be thoroughly dried in an oven at >120 °C for several hours and then cooled under a stream of dry nitrogen or argon.[6]

• Reaction Setup: Assemble the dried glassware. The central neck of the flask should be fitted with a mechanical stirrer, one side neck with the dropping funnel, and the other with the reflux condenser topped with a drying tube (containing anhydrous calcium chloride) or a nitrogen/argon inlet.[12]

• Charging the Flask: To the flask, add magnesium turnings (1.2 equivalents).

• Initiation: Add a small crystal of iodine to the flask to activate the magnesium surface.

• Grignard Formation: Prepare a solution of 4-bromotoluene (1.0 equivalent) in anhydrous tetrahydrofuran (THF). Add a small portion of this solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy and starts to reflux gently. If the reaction does not start, gentle warming with a heat gun may be necessary.[13]

• Addition: Once the reaction has initiated, add the remaining 4-bromotoluene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution should be a cloudy grey or brownish color.[13]

Part B: Synthesis of 4,4',4''-Trimethyltrityl Alcohol

• Reactant Addition: Cool the freshly prepared p-tolylmagnesium bromide solution in an ice bath. Prepare a solution of diethyl carbonate (0.33 equivalents) in anhydrous THF and add it dropwise to the Grignard reagent via the dropping funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. The reaction is exothermic, and gentle reflux may be observed.[14]

• Quenching: Carefully and slowly pour the reaction mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium chloride or dilute HCl. This should be done in a large beaker with stirring.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Characterization

The crude 4,4',4''-trimethyltrityl alcohol is typically a solid and can be purified by recrystallization.[15][16]

Purification by Recrystallization

• Dissolve the crude solid in a minimum amount of a hot solvent, such as ethanol or a mixture of hexane and ethyl acetate.[15]

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.[17]

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals in a vacuum oven.

Characterization

The identity and purity of the synthesized 4,4',4''-trimethyltrityl alcohol can be confirmed by various analytical techniques.

Property	Expected Value
Appearance	White to off-white crystalline solid
Molecular Formula	C₂₂H₂₂O
Molecular Weight	302.41 g/mol [18]
Melting Point	92-96 °C[18]
¹H NMR (CDCl₃, ppm)	δ ~7.1-7.3 (m, 12H, Ar-H), ~2.3 (s, 9H, Ar-CH₃), ~2.1 (s, 1H, OH)
¹³C NMR (CDCl₃, ppm)	δ ~144, ~137, ~129, ~128 (Ar-C), ~81 (C-OH), ~21 (Ar-CH₃)
IR (KBr, cm⁻¹)	~3500-3400 (O-H stretch), ~3100-3000 (Ar C-H stretch), ~1600, ~1500 (Ar C=C stretch)

Note: NMR chemical shifts are approximate and can vary slightly depending on the solvent and concentration.[19][20][21]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Grignard reaction fails to initiate.	- Wet glassware or solvent. - Impure or inactive magnesium.	- Ensure all glassware is oven-dried and solvents are anhydrous. - Use fresh, high-purity magnesium turnings. A small crystal of iodine or a few drops of 1,2-dibromoethane can be used for activation.
Low yield of the final product.	- Incomplete formation of the Grignard reagent. - Reaction with atmospheric moisture or CO₂. - Side reactions (e.g., Wurtz coupling).	- Ensure the Grignard reagent is fully formed before adding the carbonyl compound. - Maintain a positive pressure of inert gas throughout the reaction. - Control the rate of addition of the alkyl halide to minimize side reactions.
Product is an oil and does not crystallize.	- Presence of impurities.	- Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate eluent system.
Formation of significant amounts of biphenyl byproduct.	- Reaction of the Grignard reagent with unreacted aryl halide.	- Ensure slow, controlled addition of the aryl halide during Grignard formation.

Visualizations

Overall Reaction Scheme

Caption: Step-by-step experimental workflow diagram.

References

• Study.com. (n.d.). When dimethyl carbonate, CH3OCO2CH3, is treated with phenylmagnesium bromide, triphenylmethanol is formed. Explain. Retrieved from [Link]

• ResearchGate. (2025). 4,4 '-Dimethoxytrityl group derived from secondary alcohols: Are they removed slowly under acidic conditions? Retrieved from [Link]

• Leah4sci. (2022, April 5). Grignard to Alcohol Synthesis Shortcuts - Aldehyde, Ketone, Ester [Video]. YouTube. [Link]

• Study.com. (n.d.). Triphenylmethanol can be prepared from the reaction of dimethyl carbonate with phenyl magnesium... Retrieved from [Link]

• PubChem. (n.d.). 4,4',4''-Trimethyltrityl alcohol. Retrieved from [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product? Retrieved from [Link]

• Wikipedia. (n.d.). Triphenylmethanol. Retrieved from [Link]

• Course Hero. (2013, November 12). Lab Report on Grinard Synthesis of p-tolyl magnesium bromide and p-toluic acid. Retrieved from [Link]

• Meraz, L. (2002, October 1). Triphenylcarbinol: A Grignard Synthesis. Chemistry 233L/234L.

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 11). 5.2: Practical Considerations, Procedural Changes, Safety Tips. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 26). What Is Purification Of Organic Compounds? [Video]. YouTube. [Link]

• The Royal Society of Chemistry. (2015).
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 75(19), 6549–6564.

• Sciencemadness Wiki. (2019, April 1). Grignard reagent. Retrieved from [Link]

• Chegg. (2023, January 20). (a) Show the product(s) of the reaction of p-tolylmagnesium bromide (prepared in diethyl ether) with benzophenone in the following conditions. Retrieved from [Link]

• Google Patents. (n.d.). RU2606627C2 - Method for synthesis of morpholine oligomers.

• Chad's Prep. (2021, January 21). 12.4 Grignard Reagents | Organic Chemistry [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2018, June 15). Quick Revision - Purification of an organic solid [Video]. YouTube. [Link]

• ResearchGate. (2025). Safety aspects of the process control of Grignard reactions. Retrieved from [Link]

• The Good Scents Company. (n.d.). hawthorn carbinol p-alpha-dimethylbenzyl alcohol. Retrieved from [Link]

• 7activestudio. (2017, May 3). METHODS OF PURIFICATION OF ORGANIC COMPOUNDS [Video]. YouTube. [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents II [Video]. Retrieved from [Link]

• ResearchGate. (2016, January 27). What are the specific dangers associated with Grignard reagents? Retrieved from [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents I [Video]. Retrieved from [Link]

• York University. (n.d.).

• Organic Syntheses. (n.d.). 2,4,6-trimethylpyrylium perchlorate. Retrieved from [Link]

• AZoM. (2015, October 8). Identifying Alcohols Using NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Organic Chemicals. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

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physicochemical properties of tris(4-methylphenyl)methanol

The following technical guide details the physicochemical properties, synthesis, and applications of Tris(4-methylphenyl)methanol , a critical intermediate in organic synthesis and supramolecular chemistry.

Physicochemical Profile, Synthesis, and Carbocation Stability[1]

Executive Summary

Tris(4-methylphenyl)methanol, also known as tri-p-tolylmethanol , is a tertiary alcohol and a lipophilic derivative of the parent triphenylmethanol.[1] Its significance in chemical research lies primarily in its electronic properties: the presence of three para-methyl groups exerts a cumulative electron-donating effect (via induction and hyperconjugation), which significantly stabilizes the corresponding carbocation (tri-p-tolylmethyl cation) relative to the unsubstituted trityl cation.

This guide provides a comprehensive analysis of its properties, a validated synthesis protocol, and a mechanistic breakdown of its ionization behavior, essential for researchers utilizing trityl-based protecting groups or studying stable carbocation systems.

Chemical Identity & Physicochemical Properties

Nomenclature & Identification

Parameter	Detail
IUPAC Name	Tris(4-methylphenyl)methanol
Common Names	Tri-p-tolylmethanol; 4,4',4''-Trimethyltrityl alcohol
CAS Registry Number	3247-00-5
Molecular Formula	C₂₂H₂₂O
Molecular Weight	302.42 g/mol
SMILES	Cc1ccc(cc1)C(O)(c2ccc(C)cc2)c3ccc(C)cc3

Physical Constants

The following data aggregates experimental values from high-purity reference standards.

Property	Value	Notes
Physical State	Solid (Crystalline powder)	Colorless to pale yellow needles
Melting Point	94 – 96 °C	Distinctly lower than triphenylmethanol (162°C) due to crystal packing disruption by methyl groups [1][2].
Solubility	Soluble: Et₂O, CHCl₃, DCM, BenzeneInsoluble: Water	High lipophilicity (LogP ~ 6.5 predicted)
pKa (of Conjugate Acid)	~ -3.5 to -4.0 (Estimated)	The pK_R+ value indicates the stability of the carbocation (see Section 4).
Density	~1.1 g/cm³	Bulk density estimation

Synthesis Protocol: Grignard Addition

This protocol utilizes a Grignard reaction between 4-bromotoluene and ethyl 4-methylbenzoate. This "2+1" approach is preferred over the "3+1" (diethyl carbonate) method for better stoichiometry control and yield.

Reagents & Equipment

• Reagents: 4-Bromotoluene (66.0 mmol), Magnesium turnings (66.7 mmol), Ethyl 4-methylbenzoate (32.8 mmol), Iodine (catalytic crystal), Anhydrous Diethyl Ether or THF.

• Equipment: 3-neck round-bottom flask (flame-dried), reflux condenser, addition funnel, N₂ atmosphere line.

Step-by-Step Procedure

• Activation: Place magnesium turnings in the reaction flask under N₂. Add a crystal of iodine and heat gently with a heat gun until iodine vaporizes to activate the Mg surface.

• Grignard Formation: Add 10 mL of anhydrous ether to cover the Mg. Add ~5% of the 4-bromotoluene solution (dissolved in ether). Initiate reaction (turbidity/exotherm). Once started, add the remaining bromide dropwise to maintain a gentle reflux. Stir for 1 hour after addition is complete.

• Ester Addition: Cool the Grignard solution to 0 °C. Add the ethyl 4-methylbenzoate (dissolved in ether) dropwise over 30 minutes.

• Reflux: Allow the mixture to warm to room temperature, then reflux for 2–3 hours to ensure complete addition to the carbonyl.

• Hydrolysis: Cool to 0 °C. Quench carefully with saturated aqueous NH₄Cl. Note: Avoid strong mineral acids initially to prevent premature ionization to the carbocation.

• Extraction: Extract the aqueous layer with diethyl ether (3x). Combine organic phases, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Evaporate solvent. Recrystallize the crude solid from a mixture of Diethyl Ether/Pentane or Hexane/Ethanol .

  • Target Yield: ~73%

  • Appearance: Colorless prisms/needles.

Mechanistic Insight: Carbocation Stability

The defining feature of tris(4-methylphenyl)methanol is its propensity to ionize into the tri-p-tolylmethyl cation .

Electronic Stabilization

Unlike the unsubstituted trityl cation, the tri-p-tolyl derivative benefits from the electron-donating effects of three methyl groups at the para positions.

• Inductive Effect (+I): Methyl groups push electron density toward the aromatic ring.

• Hyperconjugation: The C-H sigma bonds of the methyl groups align with the pi-system, donating electron density into the empty p-orbital of the central carbocation.

This makes the alcohol more acid-labile than triphenylmethanol. In the context of protecting group chemistry, a trityl ether derived from this alcohol would be cleaved under milder acidic conditions than a standard trityl ether, but more harsh conditions than a dimethoxytrityl (DMT) ether.

Ionization Pathway Diagram

The following diagram illustrates the heterolytic cleavage equilibrium in acidic media.

Figure 1: Acid-catalyzed ionization pathway. The hyperconjugative stabilization of the resulting cation lowers the activation energy for the rate-limiting heterolysis step.

Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed.

Proton NMR (¹H NMR)

Solvent: CDCl₃ (7.26 ppm reference)

Shift (δ ppm)	Multiplicity	Integration	Assignment	Interpretation
2.35	Singlet (s)	9H	Ar-CH₃	Characteristic methyl resonance.
2.75	Singlet (s)	1H	-OH	Hydroxyl proton (shift varies with concentration/H-bonding).

| 7.10 – 7.20 | Multiplet (m) | 12H | Ar-H | AA'BB' system typical of para-substituted benzenes. |

Infrared Spectroscopy (IR)

• 3600–3400 cm⁻¹: Broad O-H stretch (hydrogen bonded) or sharp peak (free OH in dilute solution).

• 3000–2850 cm⁻¹: C-H stretching (aromatic and aliphatic methyl).

• 1510, 1610 cm⁻¹: Aromatic C=C ring stretches.

Applications in Research

Fine-Tuned Protecting Groups

In nucleotide and peptide synthesis, the "trityl" family allows for orthogonal deprotection. Tris(4-methylphenyl)methanol derivatives serve as a "middle ground" protecting group:

• Stability Order: Trityl > Tri-p-tolyl > Monomethoxytrityl (MMTr) > Dimethoxytrityl (DMTr).

• Acid Sensitivity: DMTr (Most Sensitive) > MMTr > Tri-p-tolyl > Trityl (Least Sensitive).

• Utility: Used when DMTr is too labile (cleaves prematurely) but Trityl requires acid conditions too harsh for the substrate.

Supramolecular Hosts

The bulky, propeller-like shape of the tri-p-tolyl framework makes this molecule an excellent candidate for clathrate formation . The methyl groups create specific steric pockets that can entrap solvent molecules in the crystal lattice, differing significantly from the packing of unsubstituted triphenylmethanol.

References

• Stenutz, R. (2025). Data for tris(4-methylphenyl)methanol. Stenutz.eu. Available at: [Link]

• Mayr, H., & Ofial, A. R. (2011). Structure-Reactivity Relationships of Substituted Tritylium Ions. Dissertation, LMU Munich. Available at: [Link]

Sources

• 1. 3247-00-5 CAS MSDS (4,4',4''-TRIMETHYLTRITYL ALCOHOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

CAS Registry Number for 4,4',4''-trimethyltrityl alcohol

Executive Summary

This technical guide profiles 4,4',4''-trimethyltrityl alcohol (CAS 3247-00-5 ), a critical reagent in organic synthesis used primarily as a precursor for the 4,4',4''-trimethyltrityl (TMTr) protecting group.

While the dimethoxytrityl (DMTr) group is the standard for 5'-hydroxyl protection in oligonucleotide synthesis due to its high acid lability, the trimethyltrityl variant offers a unique "intermediate" stability profile. It is more acid-labile than the unsubstituted trityl group but significantly more stable than DMTr. This physicochemical distinction allows for orthogonal protection strategies in complex nucleoside and peptide chemistry, where differential deprotection rates are required to preserve sensitive moieties.

Chemical Identity & Physical Properties

The compound is a tertiary alcohol characterized by three p-tolyl rings attached to a central carbinol carbon. The inductive effect (+I) and hyperconjugation of the methyl groups stabilize the corresponding carbocation more than hydrogen (trityl) but less than methoxy groups (MMTr/DMTr).

Table 1: Physicochemical Specifications

Parameter	Specification
CAS Registry Number	3247-00-5
IUPAC Name	Tris(4-methylphenyl)methanol
Common Synonyms	Tri-p-tolylmethanol; 4,4',4''-Trimethyltriphenylmethanol; TMTr-OH
Molecular Formula	C₂₂H₂₂O
Molecular Weight	302.41 g/mol
Melting Point	94–96 °C
Appearance	White to off-white crystalline solid
Solubility	Soluble in dichloromethane, pyridine, THF, ethyl acetate; Insoluble in water
pKR+ (Cation Stability)	~ -5.4 (Intermediate stability)

Mechanistic Insight: The Stability Spectrum

The utility of trityl-based protecting groups is dictated by the stability of the carbocation formed during acid-catalyzed deprotection. This is quantified by the pKR+ value (the pKa of the carbocation-water equilibrium).

• Higher pKR+ = More stable cation = Faster deprotection (more acid labile).

• Lower pKR+ = Less stable cation = Slower deprotection (requires stronger acid).

4,4',4''-Trimethyltrityl occupies a strategic "Goldilocks" zone:

• Trityl (Tr): pKR+ ≈ -6.6 (Slowest removal; requires strong acid).

• Trimethyltrityl (TMTr): pKR+ ≈ -5.4 (Moderate removal; removal rate is ~10x faster than Tr but slower than MMTr).

• Monomethoxytrityl (MMTr): pKR+ ≈ -3.4.

• Dimethoxytrityl (DMTr): pKR+ ≈ -1.2 (Fastest removal; standard for DNA synthesis).

Application Note: Use TMTr when the DMTr group is too labile and falls off during intermediate purification or reaction steps, but where the final deprotection conditions must remain mild enough to avoid depurination.

Visualization: Relative Acid Lability

Figure 1: The hierarchy of trityl protecting group lability based on carbocation stability.

Synthesis Protocol

The synthesis of 4,4',4''-trimethyltrityl alcohol is classically achieved via a Grignard reaction .[1] This protocol ensures high yield and purity by reacting p-tolylmagnesium bromide with an ester or carbonate electrophile.

Reagents Required

• Precursor: p-Bromotoluene (CAS 106-38-7).

• Metal: Magnesium turnings (activated).

• Electrophile: Diethyl carbonate (CAS 105-58-8) or Methyl p-toluate.

• Solvent: Anhydrous Diethyl Ether or THF.

Step-by-Step Methodology

• Activation: Flame-dry a 3-neck round-bottom flask under argon. Add magnesium turnings (1.1 eq) and a crystal of iodine.

• Grignard Formation: Add p-bromotoluene (1.0 eq) in anhydrous ether dropwise. Initiate reflux to form p-tolylmagnesium bromide.

  • Checkpoint: Solution should turn cloudy/grey and self-sustain reflux.

• Addition: Cool the Grignard solution to 0°C. Slowly add Diethyl carbonate (0.33 eq) dissolved in ether.

  • Note: Using carbonate allows the addition of 3 equivalents of Grignard to one central carbon.

• Reflux: Allow to warm to room temperature, then reflux for 2–4 hours to drive the reaction to completion (formation of the alkoxide).

• Hydrolysis: Quench the reaction carefully with saturated aqueous ammonium chloride (

  ) at 0°C.

  • Caution: Exothermic reaction.

• Isolation: Extract with diethyl ether. Wash organic layer with brine, dry over

  , and evaporate solvent.

• Purification: Recrystallize the crude solid from hot Ligroin or Hexanes/Ethyl Acetate to yield white crystals (MP 94–96°C).

Visualization: Synthesis Workflow

Figure 2: Grignard synthesis pathway for 4,4',4''-trimethyltrityl alcohol.

Applications in Drug Development

Nucleoside Protection

In oligonucleotide synthesis, the 5'-OH is typically protected with DMTr. However, for modified nucleotides (e.g., RNA analogues, LNA) or large-scale industrial processes, the high lability of DMTr can lead to premature loss of the protecting group during silica gel chromatography or acidic workups.

• Protocol: React the nucleoside with 4,4',4''-trimethyltrityl chloride (generated from the alcohol via acetyl chloride or thionyl chloride) in pyridine.

• Result: A 5'-O-TMTr nucleoside that survives mild acidic washes but is cleaved cleanly by 3% Trichloroacetic acid (TCA) or 80% Acetic acid.

Peptide Synthesis

Used to protect the side-chain amide of Asparagine (Asn) and Glutamine (Gln). The TMTr group prevents dehydration of the amide to a nitrile during activation steps, a common side reaction with unsubstituted trityl groups.

Safety & Handling

• Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

• Storage: Store at room temperature in a tightly sealed container. Keep away from strong oxidizing agents.

• Disposal: Dispose of as hazardous organic waste. Do not flush down drains due to potential aquatic toxicity of trityl derivatives.

References

• PubChem. 4,4',4''-Trimethyltrityl alcohol (Compound Summary). National Library of Medicine. [Link]

• Stenutz, R. Data for 4,4',4''-trimethyltrityl alcohol. [Link]

• Google Patents.Method of synthesis of morpholino oligomers (EP2207779B1). (Discusses usage of trimethyltrityl as a protecting group).

Sources

• 1. theochem.mercer.edu [theochem.mercer.edu]

The Steric Shield: A Technical Evolution of the Trityl Group in Organic Synthesis

Audience: Researchers, Senior Scientists, and Process Chemists.[1] Scope: Historical origins, mechanistic principles, and advanced application protocols.[2][3][4]

The Radical Origins: From "Impossible" to Indispensable[5]

The history of the triphenylmethyl (trityl, Trt) group is a case study in how a "failed" experiment can revolutionize a field. In 1900, Moses Gomberg at the University of Michigan attempted to synthesize hexaphenylethane.[5][6] Instead of the expected hydrocarbon, he isolated a highly reactive species that defied the valence rules of the time: the triphenylmethyl radical.[5]

While Gomberg’s discovery birthed the field of radical chemistry, the synthetic utility of the trityl group lies in the very properties that made that radical stable: massive steric bulk and exceptional electronic delocalization .

For the modern synthetic chemist, the trityl group is not just a protecting group; it is a tunable steric shield. Its evolution from a simple alcohol protectant to the backbone of automated DNA synthesis (via DMT) and side-chain fidelity in peptide chemistry (SPPS) illustrates a precise manipulation of carbocation stability (

).

Mechanistic Foundation: The Carbocation Imperative

The utility of the trityl group rests on the stability of the triphenylmethyl cation (

).[7] Unlike standard protecting groups that rely on kinetics, trityl protection and deprotection are governed almost exclusively by thermodynamics.

The Electronic Tunability

The rate of acid-catalyzed deprotection is directly proportional to the stability of the resulting carbocation. By modifying the phenyl rings with electron-donating groups (methoxy), chemists can fine-tune the lability of the group by orders of magnitude.

• Trityl (Trt): Stable, requires strong acid (TFA/Acetic Acid) to remove.

• Monomethoxytrityl (MMT): ~10x more labile than Trt.

• Dimethoxytrityl (DMT): ~100x more labile than Trt. The "gold standard" for DNA synthesis.

Visualization: The Stability-Lability Continuum

The following diagram illustrates the relationship between structural modification, carbocation stability, and acid sensitivity.

Figure 1: The electronic hierarchy of trityl derivatives. Increasing electron density (OMe) stabilizes the carbocation, significantly lowering the acid strength required for cleavage.

Era-Specific Applications & Causality

Phase I: Carbohydrate Chemistry (The Steric Filter)

In the early 20th century, chemists faced the challenge of distinguishing between chemically similar hydroxyl groups on sugar rings.

• The Challenge: Selectively protecting the primary alcohol (C6 in hexoses) without touching secondary alcohols (C2, C3, C4).

• The Solution: Trityl chloride (Trt-Cl).[3][7][8]

• Causality: The massive "propeller" shape of the three phenyl rings creates a steric barrier that physically prevents the reagent from approaching secondary hydroxyls.[1] This reaction is kinetically controlled by sterics, not electronics.

Phase II: The Nucleotide Revolution (Khorana’s Insight)

In the 1960s, H. Gobind Khorana (Nobel Laureate) required a protecting group for the 5'-OH of nucleosides.

• The Challenge: The standard Trt group required acetic acid at elevated temperatures for removal, conditions that caused depurination (cleavage of the N-glycosidic bond) in DNA.

• The Innovation: Khorana introduced the 4,4'-dimethoxytrityl (DMT) group.

• Mechanistic Impact: The two methoxy groups stabilized the carbocation so effectively that deprotection could occur with dilute trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in seconds, preserving the delicate DNA structure. This chemistry is the engine of modern oligonucleotide synthesis.

Phase III: Peptide Synthesis (Orthogonality)

Leonidas Zervas introduced trityl into peptide chemistry, but its modern role is in Solid Phase Peptide Synthesis (SPPS).

• The Role: Side-chain protection for Cysteine (S-Trt), Histidine (N-Trt), Asparagine, and Glutamine.

• The Logic: In Fmoc-based SPPS, the N-terminus is protected by a base-labile group (Fmoc), and side chains are protected by acid-labile groups (tBu, Trt).[2]

• Why Trt for Cys? S-Trt is stable to the base used to remove Fmoc (piperidine) but is cleaved by TFA. Crucially, it prevents racemization of Histidine and S-alkylation of Cysteine during synthesis.

Technical Data & Protocols

Comparative Lability Data

The following table summarizes the acidolytic cleavage rates, essential for designing orthogonal protection schemes.

Group	Structure	Relative Hydrolysis Rate*	Deprotection Reagent (Typical)	Primary Application
Trt	Triphenylmethyl	1	50-90% TFA or HBr/AcOH	Peptides (Side chain), Carbohydrates
MMT	(4-methoxyphenyl)diphenylmethyl	~10	1-5% TFA in DCM	Polyamines, Peptides (Orthogonal)
DMT	Bis(4-methoxyphenyl)phenylmethyl	~100	3% TCA or DCA in DCM	Oligonucleotides (5'-OH)

*Rates are approximate relative to unsubstituted trityl in 80% acetic acid.

Experimental Protocol: Selective Tritylation of a Primary Alcohol

Objective: Protect the primary 5'-OH of a nucleoside (or general primary alcohol) with DMT.

Materials:

• Substrate (e.g., Thymidine)

• 4,4'-Dimethoxytrityl chloride (DMT-Cl)

• Anhydrous Pyridine (Solvent & Base)

• DMAP (Catalyst, optional but recommended)

Workflow:

• Drying: Co-evaporate the substrate with anhydrous pyridine (

  ) to remove trace water. Water competes for the DMT-Cl.

• Reaction: Dissolve substrate in anhydrous pyridine (0.1 M). Add DMT-Cl (1.2 equivalents).

  • Note: If the reaction is sluggish, add catalytic DMAP (0.05 eq).

• Monitoring: Stir at RT. Monitor via TLC. The product will often appear as a UV-active spot that turns bright orange upon spraying with acid (perchloric acid spray or simply exposure to HCl fumes).

• Quenching: Add Methanol (MeOH) to destroy excess DMT-Cl.

• Workup: Dilute with DCM, wash with cold 5%

  .

  • Critical Step: Avoid acidic aqueous washes. The product is acid-sensitive.[9] Use triethylamine (TEA) in the column chromatography eluent (0.5% TEA) to prevent silica-induced deprotection.

Experimental Protocol: The "Yellow" Deprotection (Quantitative)

In automated DNA synthesis, the deprotection efficiency is measured by the intensity of the orange/yellow carbocation color.

• Reagent: 3% Dichloroacetic acid (DCA) in Toluene or DCM.

• Flow: Pass reagent over the solid support (CPG/Polystyrene).

• Observation: The eluate turns bright orange (

  cation).

• Quantification: Measure UV absorbance at 498 nm (DMT) or 478 nm (MMT). This provides a real-time coupling efficiency calculation.

Advanced Workflow Visualization

The following diagram details the decision matrix for selecting the appropriate trityl variant based on substrate sensitivity and required orthogonality.

Figure 2: Decision matrix for orthogonal protection strategies using trityl variants.

Troubleshooting & Expert Insights

• The "Trityl Hydroxide" Trap: Trityl chloride hydrolyzes rapidly in moist air to form triphenylmethanol (Trt-OH). Trt-OH is difficult to separate from products because it crystallizes poorly and streaks on silica.

  • Solution: Always use fresh Trt-Cl. If using old stock, reflux in Acetyl Chloride (

    ) to convert Trt-OH back to Trt-Cl, then distill off excess .

• Steric Wall: Tritylation of secondary alcohols is notoriously slow.[3]

  • Expert Tip: If you must protect a secondary alcohol with Trt, use Trityl Perchlorate or catalyze the reaction with Silver Nitrate (

    ) . The silver precipitates chloride ( ), forcing the formation of the reactive trityl cation in situ.

• Scavengers in Peptides: When removing Trt groups from Cysteine with TFA, the liberated trityl cation is an electrophile that will re-attack the peptide (e.g., on Tryptophan rings).

  • Protocol: Always include scavengers like Triisopropylsilane (TIS) or Ethanedithiol (EDT) in the cleavage cocktail to "quench" the trityl cation.

References

• Gomberg, M. (1900).[5][10][11][12] "An Instance of Trivalent Carbon: Triphenylmethyl." Journal of the American Chemical Society, 22(11), 757–771. Link

• Khorana, H. G. (1968). "Nucleic Acid Synthesis in the Study of the Genetic Code." Nobel Lecture. Link

• Zervas, L., & Theodoropoulos, D. M. (1956). "N-Tritylamino Acids and Peptides. A New Method of Peptide Synthesis." Journal of the American Chemical Society, 78(7), 1359–1363. Link

• Smith, M., Rammler, D. H., Goldberg, I. H., & Khorana, H. G. (1962). "Studies on Polynucleotides. XIV. Specific Synthesis of the C3'-C5' Interribonucleotide Linkage." Journal of the American Chemical Society, 84(3), 430–440. Link

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron, 48(12), 2223-2311. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. acs.org [acs.org]
• 6. Triphenylmethyl radical - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Tritylation of Alcohols under Mild Conditions without Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Gomberg Radical [chemweb.unl.edu]
• 11. par.nsf.gov [par.nsf.gov]
• 12. Gomberg's Earlier "Instance of Trivalent Carbon" - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

experimental procedure for the synthesis of a 4,4',4''-trimethyltrityl ether

Executive Summary & Strategic Rationale

The 4,4',4''-trimethyltrityl (TmTr) group represents a critical "middle ground" in the trityl protecting group family. While the ubiquitous 4,4'-dimethoxytrityl (DMT) group is favored for its high acid lability in automated oligonucleotide synthesis, its extreme sensitivity can lead to premature deprotection during rigorous workups or silica chromatography. Conversely, the unsubstituted trityl (Tr) group often requires harsh acidic conditions for removal, potentially damaging sensitive substrates.

The TmTr group, stabilized by the inductive effect (+I) of three methyl groups rather than the strong resonance effect (+R) of methoxy groups, offers a unique stability profile:

• More acid-labile than unsubstituted Trityl.

• More stable than Monomethoxytrityl (MMT) and Dimethoxytrityl (DMT).[1]

This Application Note provides a comprehensive, self-validating protocol for the synthesis of TmTr ethers, including the de novo synthesis of the chloride reagent and its application in protecting primary alcohols.

Comparative Stability & Chemical Logic

To understand the experimental choices below, one must grasp the carbocation stability that dictates reaction rates.

Protecting Group	Substituents	Electronic Effect	Acid Lability (Relative)	Deprotection Cond.[1] (Approx)
Trityl (Tr)	None	Baseline	1 (Slowest)	80% AcOH, Heat
Trimethyltrityl (TmTr)	3 x Methyl	Inductive (+I)	~10	80% AcOH, RT
Monomethoxytrityl (MMT)	1 x Methoxy	Resonance (+R)	~100	3% TCA / DCM
Dimethoxytrityl (DMT)	2 x Methoxy	Resonance (+R)	~100,000 (Fastest)	3% TCA / DCM (Instant)

Table 1: Relative acid stability of trityl derivatives. Note that "TMT" in literature sometimes refers to Trimethoxytrityl; here we use TmTr to strictly denote Trimethyltrityl .

Phase I: Synthesis of the Reagent (TmTr-Chloride)

Note: If 4,4',4''-trimethyltrityl chloride is commercially available, skip to Phase II. This protocol is provided for in-house generation to ensure reagent freshness, which is critical for high yields.

Reaction Scheme (Graphviz Visualization)

Figure 1: Workflow for the synthesis of the TmTr-Cl reagent.

Step-by-Step Protocol

A. Grignard Formation & Addition

• Setup: Flame-dry a 500 mL 3-neck flask equipped with a reflux condenser and addition funnel. Maintain a N2 atmosphere.

• Activation: Add Magnesium turnings (1.2 eq) and a crystal of iodine. Heat gently until iodine vaporizes.

• Initiation: Add 4-Bromotoluene (1.0 eq) in anhydrous THF. Initiate the Grignard reaction (exothermic).

• Coupling: Once the Grignard is formed, cool to 0°C. Dropwise add Diethyl carbonate (0.33 eq). Why? We need three aryl groups per one central carbon. Carbonate provides the central carbon and leaves as ethanol.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc.[2] Dry (Na2SO4) and concentrate to yield Tri(p-tolyl)methanol .

B. Conversion to Chloride

• Reaction: Dissolve the crude Tri(p-tolyl)methanol in Toluene. Add Acetyl Chloride (excess, 3-4 eq).

• Process: Reflux for 2 hours. The OH group is a poor leaving group; Acetyl Chloride converts it to an acetate in situ, which is then displaced by chloride, or acts directly via an oxonium species.

• Isolation: Evaporate volatiles under vacuum. Recrystallize the residue from dry Hexane/Acetyl Chloride (trace) or Hexane/Toluene.

  • Checkpoint: Product should be a white to off-white crystalline solid. Protect from moisture.

Phase II: Synthesis of the TmTr-Ether (Protection Protocol)

This is the core application. The bulky TmTr group is highly selective for primary alcohols (1°) over secondary alcohols (2°).

Mechanism of Action

Figure 2: Mechanistic pathway.[3] Note the SN1-like character due to the stability of the trityl cation.

Detailed Protocol

Reagents:

• Substrate (Primary Alcohol) [1.0 eq]

• 4,4',4''-Trimethyltrityl Chloride (TmTr-Cl) [1.2 - 1.5 eq]

• Pyridine (Anhydrous) [Solvent/Base]

• DMAP (4-Dimethylaminopyridine) [0.05 eq - Catalytic]

• Dichloromethane (DCM) [Co-solvent, optional]

Procedure:

• Preparation:

  • Dry the substrate by co-evaporation with anhydrous Pyridine (2x) to remove trace water.

  • Dissolve substrate in anhydrous Pyridine (0.1 M concentration). Note: If substrate solubility is poor, use a 1:1 Pyridine/DCM mixture.

• Reaction:

  • Add DMAP (Catalytic).[4] Role: DMAP forms a highly reactive N-tritylpyridinium intermediate that transfers the trityl group to the alcohol faster than the chloride does.

  • Add TmTr-Cl in one portion.

  • Stir at Room Temperature under Argon/Nitrogen.

  • Monitoring: Check TLC after 2 hours. The TmTr product will usually run higher (more lipophilic) than the starting material.

  • TLC Visualization: TmTr compounds turn bright Orange/Red upon heating with H2SO4/MeOH stain (formation of the trityl cation).

• Quenching (Critical):

  • Once complete, add Methanol (5 eq) and stir for 15 minutes.

  • Why? This converts excess TmTr-Cl into TmTr-OMe (methyl ether), preventing slow hydrolysis to the trityl alcohol during workup, which complicates purification.

• Workup:

  • Dilute with DCM.

  • Wash with cold 5% NaHCO3 . Do NOT use acidic washes (like HCl) or water that is slightly acidic, as this will deprotect the product.

  • Wash with Brine.

  • Dry over Na2SO4 and concentrate.

• Purification:

  • Flash Chromatography (Silica Gel).

  • Pre-treatment: Flush the silica column with 1% Triethylamine (TEA) in Hexane before loading.

  • Eluent: Hexane/EtOAc with 0.5% TEA .

  • Self-Validating Check: If the product turns yellow/orange on the column, the silica is too acidic and is deprotecting your compound. Increase TEA concentration.

Phase III: Deprotection (Removal)

To complete the cycle, the group must be removed.

• Reagent: 80% Acetic Acid (aq) OR 3% Dichloroacetic acid (DCA) in DCM.

• Condition: Stir at RT for 15-30 minutes.

• Scavenger: If the substrate contains reactive nucleophiles (like Indoles or Thiols), add a cation scavenger (e.g., Triethylsilane) to prevent re-alkylation by the leaving TmTr cation.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield	Moisture in reagents.	Dry Pyridine over KOH; recrystallize TmTr-Cl.
Product Decomposition on Column	Silica acidity.	Pre-wash silica with 1-5% Triethylamine.
No Reaction	Steric hindrance (2° alcohol).	Heat to 50°C; increase DMAP to 1.0 eq; use AgOTf (Silver Triflate) as promoter (advanced).
Spot on TLC is Orange	Trityl cation forming.	This is normal for trityl derivatives under acidic stain conditions; confirms presence of group.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Foundational text for trityl ether stability and conditions).

• Smith, M., et al. (1962).[3] "Studies on Polynucleotides. XIV. Specific Synthesis of the C3'-C5' Interribonucleotide Linkage." Journal of the American Chemical Society, 84(3), 430–440. (Establishes the hierarchy of methoxy/methyl trityl derivatives).

• Sekine, M., & Hata, T. (1984). "Gene synthesis. 16. Synthesis of oligodeoxyribonucleotides using the 4,4',4''-tris(benzoyloxy)trityl group." The Journal of Organic Chemistry. (Discusses tuning trityl stability via para-substituents).

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron, 48(12), 2223-2311. (Contextualizes TmTr vs DMT in automated synthesis).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. total-synthesis.com [total-synthesis.com]

Application Note: Synthesis and Use of 4,4',4''-Trimethyltrityl (TMTr) Phosphoramidites

Executive Summary

This application note details the synthesis, properties, and specific utility of 4,4',4''-trimethyltrityl (TMTr) phosphoramidites. While 4,4'-dimethoxytrityl (DMTr) remains the industry standard for 5'-hydroxyl protection, the TMTr group offers distinct physicochemical advantages—specifically enhanced acid stability and superior lipophilicity .

These properties make TMTr phosphoramidites particularly valuable in three specific contexts:

• "Trityl-On" Purification: The three methyl groups significantly increase hydrophobicity compared to DMTr, improving separation resolution on Reverse-Phase HPLC (RP-HPLC).

• Orthogonal Protection Strategies: TMTr is more stable than DMTr, allowing for differential deprotection protocols in complex syntheses (e.g., RNA, PNA, or branched oligonucleotides).

• Large-Scale Synthesis: The enhanced stability prevents premature deprotection during extended synthesis cycles.

Chemical Properties and Rationale[1][2][3][4][5][6][7][8][9][10]

Stability Hierarchy

The acid lability of trityl-based protecting groups is governed by the stability of the resulting carbocation. Electron-donating groups (EDGs) stabilize the carbocation, making the protecting group easier to remove (more acid-labile).

• Methoxy (-OMe): Strong resonance donor (Highly stabilizing).

• Methyl (-Me): Weak inductive donor (Moderately stabilizing).

• Hydrogen (-H): Neutral.

Table 1: Comparative Acid Lability and Lipophilicity

Protecting Group	Structure Substituents	Acid Lability (Relative to DMTr)	Lipophilicity (Hydrophobicity)	Primary Application
Trimethoxytrityl (TMTr-OMe)	3 x -OCH₃	Ultra-Labile (Fastest)	Low	RNA 2'-protection (rare)
Dimethoxytrityl (DMTr)	2 x -OCH₃	Standard (1.0)	Moderate	Standard DNA/RNA synthesis
Monomethoxytrityl (MMTr)	1 x -OCH₃	Stable (~3x slower)	High	5'-amino modifiers, PNA
Trimethyltrityl (TMTr-Me)	3 x -CH₃	Very Stable (~10x slower)	Very High	Purification, Orthogonal strategies
Trityl (Tr)	None	Extremely Stable	High	Peptide synthesis

Critical Note: Do not confuse Trimethyltrityl (TMTr-Me, often abbreviated TMTr or TTr) with Trimethoxytrityl (TMTr-OMe). The user guide below strictly concerns the Trimethyl variant.

Mechanism of Action

The removal of the TMTr group requires protonation followed by C-O bond cleavage to form the resonance-stabilized 4,4',4''-trimethyltrityl cation. Because the methyl groups provide less stabilization than methoxy groups, the equilibrium favors the protected state more strongly than with DMTr. This necessitates slightly more acidic conditions or longer exposure times for deprotection.

Protocol: Synthesis of TMTr Phosphoramidites

This protocol describes the conversion of a nucleoside (e.g., Thymidine, dA, dC, dG) into its 5'-O-TMTr-3'-phosphoramidite derivative.

Materials Required[6]

• Starting Material: N-protected 2'-deoxynucleoside (dried in vacuo).

• Reagent A: 4,4',4''-Trimethyltrityl chloride (TMTr-Cl).

• Reagent B: 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (or the chloro- derivative).

• Solvents: Anhydrous Pyridine, Anhydrous Dichloromethane (DCM), Anhydrous Acetonitrile.

• Base: Diisopropylethylamine (DIPEA).

Step-by-Step Synthesis Workflow

Step 1: 5'-O-Trimethyltritylation

• Dissolution: Dissolve 10 mmol of the N-protected nucleoside in 50 mL of anhydrous pyridine. Evaporate to dryness (co-evaporation) to remove trace water. Repeat twice.

• Reaction: Redissolve in 50 mL anhydrous pyridine. Add 1.2 equivalents (12 mmol) of TMTr-Cl .

• Incubation: Stir at room temperature for 4–6 hours. Monitor by TLC (Silica, 5% MeOH in DCM). The TMTr product will have a higher Rf than the starting material but lower than a bis-tritylated byproduct.

  • Note: TMTr-Cl is less reactive than DMTr-Cl; if reaction is slow, add a catalytic amount of DMAP (4-dimethylaminopyridine).

• Quench: Add 5 mL Methanol to quench excess TMTr-Cl.

• Workup: Evaporate pyridine. Dissolve residue in DCM, wash with saturated NaHCO₃ and brine. Dry over Na₂SO₄.

• Purification: Flash chromatography (Silica gel). Elute with a gradient of DCM/Methanol.

  • Visual Check: Unlike the bright orange/red cation of DMTr, the TMTr cation is often a deep yellow/orange upon acid exposure on the TLC plate.

Step 2: 3'-Phosphitylation

• Preparation: Dissolve 5 mmol of the purified 5'-O-TMTr nucleoside in 20 mL anhydrous DCM under Argon.

• Activation: Add 3.0 equivalents of DIPEA.

• Coupling: Add 1.2 equivalents of 2-cyanoethyl N,N-diisopropylchlorophosphoramidite dropwise via syringe.

• Monitoring: Stir for 30–60 minutes. Monitor by ³¹P NMR (Target peak: ~149 ppm).

• Workup: Dilute with DCM, wash with 5% NaHCO₃ (cold). Crucial: Do not use acid in the workup.

• Precipitation: Precipitate the product into cold Hexane or Pentane (-20°C) to remove excess phosphitylating reagent.

• Drying: Dry the white foam in vacuo. Store at -20°C under Argon.

Visualization: Synthesis Pathway

Figure 1: Synthetic pathway for converting a standard nucleoside to a TMTr-protected phosphoramidite.

Protocol: Solid-Phase Synthesis and Deprotection

When using TMTr phosphoramidites on an automated synthesizer, standard DNA synthesis protocols must be modified to account for the increased stability of the TMTr group.

Automated Cycle Parameters

Step	Reagent	Standard (DMTr) Time	Modified (TMTr) Time
Deblock (Detritylation)	3% DCA or TCA in DCM	60–80 sec	120–180 sec
Coupling	Phosphoramidite + Activator	2–5 min	2–5 min (Unchanged)
Capping	Ac2O / N-Methylimidazole	30 sec	30 sec (Unchanged)
Oxidation	Iodine / Water / Pyridine	30 sec	30 sec (Unchanged)

The "Trityl-On" Purification Workflow

This is the primary application for TMTr. By leaving the 5'-TMTr group on the final oligonucleotide, you create a "hydrophobic handle" that is significantly "stickier" than a DMTr handle.

• Synthesis: Perform synthesis with the final base having the 5'-TMTr group.

• Final Deblock: SKIP the final deblock step on the synthesizer.

• Cleavage: Treat with Ammonium Hydroxide (or AMA) to cleave from support and remove base protection. The TMTr group is stable to ammonia.

• HPLC Loading: Load the crude mixture onto a C18 Reverse-Phase column.

• Elution:

  • Failure sequences (no trityl): Elute early.

  • DMTr-Oligos (if used): Elute mid-gradient.

  • TMTr-Oligos: Elute late in the gradient due to the three methyl groups. This large separation window allows for high-purity isolation.

• On-Column or Post-Column Detritylation:

  • Method A (On-Column): While the oligo is bound to the C18 column, inject 2% TFA (Trifluoroacetic acid) for 5 minutes. Wash with water. Elute the pure, deprotected oligo.

  • Method B (Solution): Collect the TMTr-oligo fraction. Evaporate acetonitrile. Treat with 80% Acetic Acid for 30–60 minutes (longer than DMTr). Ethanol precipitate.

Visualization: TMTr-Based Purification Logic

Figure 2: The "Trityl-On" purification workflow leveraging the high lipophilicity of the TMTr group.

Troubleshooting and Critical Considerations

• Incomplete Deblocking: If coupling efficiency drops, the TMTr group may not be fully removed during the cycle.

  • Solution: Increase the volume and time of the DCA/TCA delivery. Switch from 3% DCA to 3% TCA (Trichloroacetic acid is stronger) if the synthesis allows.

• Depurination: Because TMTr requires stronger acid/longer time, there is a slightly higher risk of depurination (loss of A/G bases).

  • Mitigation: Use 3% DCA in Toluene (rather than DCM) or ensure the deblock step is immediately followed by an extensive Acetonitrile wash.

• Solubility: TMTr-protected nucleosides are more hydrophobic. Ensure they are fully dissolved in Acetonitrile/DCM mixtures before placing them on the synthesizer.

References

• Beaucage, S. L., & Caruthers, M. H. (1981).[1] Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis.[1] Tetrahedron Letters, 22(20), 1859-1862.

• Sarepta Therapeutics Inc. (2009). Method of synthesis of morpholino oligomers. Patent WO2009064471A1. (Describes the use of 4,4',4''-trimethyltrityl for nitrogen protection in PMOs).

• Sekine, M., & Hata, T. (1984). Synthesis of Oligonucleotides with New Protecting Groups.[2] Journal of Organic Chemistry. (Discusses comparative stability of trityl derivatives).

• Glen Research. (2018). Purification of Oligonucleotides: Trityl-on vs Trityl-off. Glen Report.

• Smith, C.L., et al. (1987). Purification and characterization of oligonucleotides. Anal.[3][4] Biochem. (Foundational text on RP-HPLC purification of tritylated oligos).

Sources

• 1. DNA Phosphoramidites for Oligonucleotide Synthesis | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]

catalytic methods for the introduction of the trimethyltrityl protecting group

Content Type: Advanced Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary & Strategic Rationale

The 4,4',4''-trimethyltrityl (TMT) group represents a critical "Goldilocks" zone in the trityl family of protecting groups. While the unsubstituted trityl (Tr) group is robust but requires strong acid for removal, and the dimethoxytrityl (DMTr) group is highly labile but prone to premature cleavage, TMT offers an intermediate acid sensitivity (

vs -3.0 for DMTr) combined with enhanced lipophilicity.

Traditionally, TMT introduction relies on stoichiometric bases (Pyridine, DMAP) and TMT-chloride, generating pyridinium salts that complicate purification. This guide details catalytic methodologies that utilize Lewis acids to activate the electrophile.[1][2][3] These methods offer superior atom economy, allow the use of the atom-efficient TMT-alcohol (TMT-OH) precursor, and reduce downstream purification burdens.

Table 1: Comparative Stability & Properties of Trityl Variants

Protecting Group	Abbr.	Acid Sensitivity (Relative)	Lipophilicity	Primary Application
Trityl	Tr	1 (Baseline)	High	General alcohol protection
Trimethyltrityl	TMT	~10x more labile than Tr	Very High	Tag-assisted synthesis, Lipophilic purification
Monomethoxytrityl	MMTr	~100x more labile than Tr	Moderate	Nucleoside 5'-OH protection
Dimethoxytrityl	DMTr	~100,000x more labile than Tr	Moderate	Oligonucleotide synthesis

Mechanistic Principles of Catalytic Tritylation

The catalytic introduction of TMT proceeds via an

-like pathway.[4] Unlike reactions, steric hindrance at the quaternary carbon prevents direct attack.[2] The reaction is driven by the formation of the resonance-stabilized trimethyltrityl cation .

Catalytic Cycle[4][5][6][7]

• Activation: The Lewis Acid (LA) coordinates with the leaving group (OH or Cl) of the TMT reagent.

• Ionization: The C-X bond lengthens and breaks, generating the TMT carbocation (

  ) and a metal-anion complex.

• Nucleophilic Attack: The substrate alcohol (

  ) attacks the planar cation.

• Turnover: Proton transfer releases the product (

  ) and regenerates the active Lewis Acid catalyst.

Figure 1: Mechanistic cycle for Lewis Acid-catalyzed TMT protection. The catalyst lowers the activation energy for carbocation formation.

Protocol A: Green Direct Etherification (TMT-OH)

Best for: Acid-sensitive substrates, Green Chemistry compliance, Scale-up. Catalyst: Iron(III) Chloride (

) or Indium(III) Chloride ( ).

This method utilizes TMT-Alcohol (TMT-OH) instead of the chloride. This is chemically superior because the byproduct is water rather than HCl, and TMT-OH is shelf-stable (unlike TMT-Cl, which hydrolyzes).

Materials

• Substrate: Primary or Secondary Alcohol (1.0 equiv)

• Reagent: 4,4',4''-Trimethyltrityl alcohol (TMT-OH) (1.1 equiv)

• Catalyst:

  (anhydrous) (5 mol%)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) (0.5 M)

• Additives: Molecular Sieves (3Å) (Optional, to drive equilibrium)

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and cool under argon. Add 3Å molecular sieves if the substrate is valuable or reaction is slow.

• Loading: Charge the flask with the Substrate (1.0 equiv) and TMT-OH (1.1 equiv). Dissolve in anhydrous DCM.

• Catalyst Addition: Add

  (5 mol%) in one portion.

  • Observation: The solution may turn a transient yellow/orange color, indicating the formation of the trityl cation.

• Reaction: Stir at room temperature.

  • Monitoring: Check TLC every 30 minutes. The TMT cation is highly reactive; most primary alcohols convert within 1-2 hours.

• Quench: Once complete, add a saturated solution of

  (10 mL) to neutralize the Lewis acid.

• Workup:

  • Separate the organic layer.

  • Extract the aqueous layer with DCM (2 x 10 mL).

  • Dry combined organics over

    and concentrate.

• Purification: Flash chromatography on silica gel.

  • Note: Pre-treat the silica column with 1% Triethylamine/Hexanes to prevent acid-catalyzed deprotection of the TMT group during purification.

Protocol B: High-Efficiency Halide Substitution (TMT-Cl)

Best for: Sterically hindered alcohols, unreactive substrates. Catalyst: Indium(III) Triflate (

) or Copper(II) Triflate ( ).

While TMT-Cl is the traditional reagent, using a Lewis Acid catalyst allows for neutral conditions (no pyridine required) and faster kinetics.

Materials

• Substrate: Alcohol (1.0 equiv)

• Reagent: 4,4',4''-Trimethyltrityl chloride (TMT-Cl) (1.2 equiv)

• Catalyst:

  (1-5 mol%)

• Solvent: DCM (anhydrous)

Experimental Workflow

Figure 2: Operational workflow for Lewis Acid catalyzed TMT-Cl protection.

Procedure

• Dissolve the alcohol (1.0 mmol) and TMT-Cl (1.2 mmol) in anhydrous DCM (5 mL).

• Add

  (0.05 mmol).

• Stir at room temperature. The reaction typically proceeds faster than the TMT-OH method (30 min - 1 hour).

• Quench with water or weak buffer.

• Critical Step: If the substrate contains acid-sensitive groups (e.g., acetals), use 2,4,6-collidine (0.1 equiv) as a proton sponge to scavenge the trace HCl generated, while the Lewis Acid drives the kinetics.

Troubleshooting & Optimization (Expert Insights)

Premature Deprotection on Silica

The TMT group is more acid-labile than the unsubstituted trityl group.

• Symptom: Product decomposes on the TLC plate or column.

• Solution: Deactivate silica gel by flushing the column with 1-5% Triethylamine (TEA) in hexanes before loading your sample. Use 0.5% TEA in the eluent.

Low Conversion with Secondary Alcohols

Secondary alcohols are sterically hindered and the

attack is slower.[2]

• Solution: Switch solvent to Acetonitrile . The higher dielectric constant stabilizes the TMT cation intermediate/transition state better than DCM, increasing the reaction rate.

• Heat: Gentle warming to 40°C is permissible for TMT (unlike DMTr which might degrade).

Moisture Sensitivity[3][4][8][9]

• Symptom: Formation of TMT-OH (spot at higher

  ) instead of product when using TMT-Cl.

• Cause: Water in the solvent is competing with the substrate alcohol.

• Solution: Use Protocol A (Direct Etherification) which produces water and is therefore less sensitive to trace moisture, or strictly dry solvents for Protocol B.

References

• Kodomari, M., et al. (1981).Reaction of alcohols with trityl chloride catalyzed by silica gel.

  • [Source: J. Org.[5] Chem.]([Link])

• Sharma, G.V.M., et al. (2009).Indium(III) chloride catalyzed efficient and chemoselective protection of alcohols as trityl ethers.

• Watahiki, T., et al. (2003).FeCl3-catalyzed etherification of alcohols with trityl alcohol. (Basis for the Green/Direct protocol).

• Greene, T.W., & Wuts, P.G.M.Protective Groups in Organic Synthesis. (General reference for stability constants of Tr vs TMT vs DMTr).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. InCl3: A Versatile Catalyst for Synthesizing a Broad Spectrum of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ferric(III) Chloride Catalyzed Halogenation Reaction of Alcohols and Carboxylic Acids Using α,α-Dichlorodiphenylmethane [organic-chemistry.org]

orthogonal protecting group strategies involving 4,4',4''-trimethyltrityl

Application Note: Orthogonal Protecting Group Strategies Involving 4,4',4''-Trimethyltrityl (TMTr)

Abstract

The synthesis of complex biomolecules—such as cyclic peptides, antibody-drug conjugates (ADCs), and modified oligonucleotides—often demands protection strategies that go beyond the binary "Base-Labile vs. Acid-Labile" paradigm.[1][2][3][4][5][6][7][8][9][10] This Application Note details the utility of 4,4',4''-trimethyltrityl (TMTr) , a protecting group that occupies a unique "Goldilocks" zone of acid lability. By leveraging the inductive electron-donating effects of three methyl groups, TMTr offers a deprotection profile intermediate between the highly stable Triphenylmethyl (Trt) group and the hyper-labile 4-methoxytrityl (MMTr) or 4,4'-dimethoxytrityl (DMTr) groups. This guide provides validated protocols for the orthogonal removal of TMTr in the presence of other acid-sensitive moieties (e.g., Boc, t-Bu), enabling precise regioselective modifications.

Part 1: The Mechanistic Basis of TMTr Selectivity

To master orthogonal strategies, one must understand the underlying carbocation stability that dictates deprotection kinetics. Acid-catalyzed detritylation proceeds via an SN1 mechanism, where the rate-determining step is the formation of the trityl cation.

The Inductive Tuning Effect: Unlike methoxy-substituted trityls (MMTr, DMTr) which rely on strong resonance stabilization (+R effect), TMTr relies on the weaker, cumulative inductive effect (+I) of three para-methyl groups.

• Trityl (Trt): No electron donors. Cation is least stable. Requires strong acid (e.g., 95% TFA) for rapid removal.

• 4-Methyltrityl (Mtt): Single methyl donor. Removed with dilute acid (1% TFA).

• 4,4',4''-Trimethyltrityl (TMTr): Three methyl donors.[11] The cation is more stable than Mtt, making the protecting group more acid-labile. It can be removed under extremely mild acidic conditions (e.g., 0.1–1% TFA or dilute DCA), often faster than Mtt.

• Dimethoxytrityl (DMTr): Resonance stabilization makes it hyper-labile (removed by 3% TCA).

Strategic Advantage: TMTr allows for "Graded Acidolysis." You can remove TMTr without disturbing Boc groups (which require ~20-50% TFA) or t-Butyl esters, and potentially even without disturbing Mtt groups if conditions are strictly controlled, though the window between TMTr and Mtt is narrow.

Visualizing the Lability Spectrum

[6]

Part 2: Orthogonal Strategy Matrix

The following table outlines the compatibility of TMTr with common protecting groups, defining the "Orthogonal Windows" available for experimental design.

Protecting Group	Lability Class	Compatibility with TMTr Removal	Strategy Note
Fmoc	Base-Labile	Compatible	TMTr is removed with acid; Fmoc is stable.[5][11] Ideal for side-chain modification on-resin.
Boc	Acid-Labile (Moderate)	Compatible	TMTr is removed with 1% TFA; Boc requires >20% TFA. Key Orthogonal Pair.
t-Butyl (tBu)	Acid-Labile (Moderate)	Compatible	tBu esters/ethers generally stable to 1% TFA washes used for TMTr.
Alloc/Allyl	Pd-Labile	Compatible	Completely orthogonal mechanisms (Acid vs. Pd(0)).
Acetamidomethyl (Acm)	Oxidative/Electrophilic	Compatible	Acm is stable to TFA; allows for directed disulfide bond formation after TMTr removal.

Part 3: Experimental Protocols

Protocol A: Installation of TMTr (Protection)

Target: Protection of primary amines (e.g., Lysine side chain) or Thiols (Cysteine). Note: TMTr-Cl is moisture sensitive. Store under argon.

Reagents:

• 4,4',4''-Trimethyltrityl chloride (TMTr-Cl)

• Dichloromethane (DCM) (Anhydrous)

• Diisopropylethylamine (DIEA) or Pyridine

Step-by-Step:

• Preparation: Dissolve the substrate (e.g., Amino acid ester) in anhydrous DCM (0.1 M concentration).

• Base Addition: Add DIEA (2.0 equivalents). If protecting a thiol, ensure the system is degassed to prevent disulfide formation.

• Tritylation: Add TMTr-Cl (1.1 – 1.2 equivalents) portion-wise at 0°C.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by TLC (TMTr derivatives often stain bright yellow/orange upon acid spray/heating).

• Workup: Quench with MeOH. Wash with 5% NaHCO₃ and Brine.[12] Dry over Na₂SO₄.

• Purification: Flash chromatography on silica gel. Critical: Pre-treat the silica column with 1% Triethylamine in the eluent to neutralize acidity; otherwise, the labile TMTr group may hydrolyze on the column.

Protocol B: Selective On-Resin Deprotection (The "1% TFA" Method)

Target: Removal of TMTr from a Cysteine or Lysine side chain while leaving the peptide on-resin and Boc/tBu groups intact.

Reagents:

• Deprotection Solution: 1% Trifluoroacetic Acid (TFA) in DCM (v/v).[13]

• Scavenger: 5% Triisopropylsilane (TIS) or Triethylsilane (TES). Essential to prevent re-alkylation of the liberated carbocation onto the substrate.

• Quench Solution: 5% DIEA in DCM or DMF.[13]

Step-by-Step:

• Wash: Wash the resin-bound peptide with DCM (3 x 1 min) to remove DMF (DMF can buffer the dilute acid).

• Flow Wash (The "Pulse" Method):

  • Add the Deprotection Solution (1% TFA/5% TIS in DCM) to the resin.[13]

  • Shake for 2 minutes .

  • Drain immediately into a waste flask containing methanol (to quench the reactive cation).

  • Observation: The solution should turn yellow/orange (color of the TMTr cation).[13]

• Repeat: Repeat step 2 approximately 5–10 times.

  • Endpoint: Stop when the filtrate no longer turns yellow upon addition of TFA. This visual cue is a distinct advantage of trityl-based strategies.

• Neutralization: Wash resin with Quench Solution (5% DIEA/DCM) (3 x 2 min).

• Final Wash: Wash with DCM (5x) and DMF (5x).

• Validation: Perform a qualitative Ellman’s test (for free -SH) or Chloranil test (for free secondary amines) to confirm deprotection.

Part 4: Application Workflow – Regioselective Cyclization

The following diagram illustrates a workflow for synthesizing a cyclic peptide using Cys(TMTr) and Cys(Acm) to form a specific disulfide bridge, or to conjugate a fluorophore selectively.

Part 5: Troubleshooting & Expert Tips

• Premature Removal: TMTr is very sensitive. Do not use acidic matrices for MALDI-MS analysis of the protected intermediate, as the matrix acid can cleave the group. Use neutral matrices or ESI-MS with buffered mobile phases.

• Retritylation: The TMTr cation is stable and electrophilic. If you do not use a scavenger (TIS/TES) and drain the acid quickly, the cation will re-attach to the most nucleophilic site available (often the just-deprotected amine or thiol). Flow washing is superior to batch shaking for this reason.

• Differentiation from Mtt: While Mtt and TMTr are often used interchangeably in literature, TMTr is slightly more labile. If you are working with a solid support that is itself acid-sensitive (e.g., 2-Chlorotrityl chloride resin), TMTr is safer than Mtt because it requires less acid exposure time to remove.

References

• Protecting Group Chemistry & Stability

  • Green's Protective Groups in Organic Synthesis. (Standard text for stability constants).

  • Vanderbilt University. (n.d.). Protecting Groups: Trityl Ethers Series. Retrieved from [Link]

  • Note: Confirms the stability order Trt < MMTr < DMTr << TMTr (methoxy series) vs Methyl series.

• Orthogonal Peptide Synthesis Protocols

  • Biotage. (2023).[9][14] How To: Measure and Optimize the Removal of Mmt Protecting Groups. Retrieved from [Link]

  • Relevance: Provides the foundational "1% TFA" protocol adapted here for the structurally similar TMTr.
• Comparison of Trityl Derivatives: Relevance: Discusses the comparative removal rates of Trt, MMT, and DMT, establishing the logic for TMTr's intermedi

• Oligonucleotide Applications

  • Glen Research. (n.d.). Deprotection Strategies in RNA Synthesis. Retrieved from [Link]

  • Relevance: Contextualizes the use of highly labile trityl groups in nucleotide chemistry.

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. glenresearch.com [glenresearch.com]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]
• 5. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. acgpubs.org [acgpubs.org]
• 9. biotage.com [biotage.com]
• 10. chemimpex.com [chemimpex.com]
• 11. vanderbilt.edu [vanderbilt.edu]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. swolverine.com [swolverine.com]

Large-Scale Synthesis Applications of 4,4',4''-Trimethyltrityl Alcohol Derivatives

Executive Summary

This application note details the process-scale utilization of 4,4',4''-trimethyltrityl (TMT) alcohol and its derivatives, specifically the chloride form (TMT-Cl). While 4,4'-dimethoxytrityl (DMTr) is the standard for solid-phase DNA synthesis, TMT occupies a critical niche in Morpholino oligomer (PMO) and peptide manufacturing .

The defining advantage of TMT over DMTr in large-scale applications is crystallinity . TMT-protected intermediates often precipitate as stable crystalline solids, eliminating the need for silica gel chromatography—a major bottleneck in kilogram-to-ton scale manufacturing. Furthermore, TMT offers a "Goldilocks" acid lability profile: it is more acid-sensitive than the unsubstituted trityl (Trt) group, allowing for milder deprotection, yet sufficiently stable to survive reaction conditions that might degrade DMTr.

Part 1: Technical Background & Chemical Logic

Mechanistic Comparison of Trityl Derivatives

The acid lability of trityl protecting groups is governed by the stability of the resulting carbocation. The 4,4',4''-trimethyltrityl cation is stabilized by three methyl groups via hyperconjugation and weak inductive effects (+I).

• DMTr: Stabilized by two methoxy groups (strong resonance donors). Fastest deprotection , but intermediates are often amorphous foams requiring chromatography.

• TMT (Trimethyl): Stabilized by three methyl groups. Intermediate lability (cleaves faster than Trt, slower than DMTr). High symmetry and lipophilicity promote crystallization .

• Trt (Unsubstituted): No electron donors. Slowest deprotection ; requires stronger acids which may cause depurination or backbone degradation.

The "Crystallization Advantage" in Process Chemistry

In the synthesis of Morpholino subunits (e.g., for drugs like Eteplirsen), the purification of the N-protected monomer is a critical cost driver.

• DMTr-protected monomers: Typically isolated as oils/foams. Purification requires large-scale flash chromatography (expensive, solvent-intensive).

• TMT-protected monomers: Isolate via crystallization from solvents like THF/Water or Acetonitrile. This allows for filtration-based purification, which is scalable to multi-ton batches.

Part 2: Synthesis of 4,4',4''-Trimethyltrityl Chloride (TMT-Cl)

Objective: Convert commercially available 4,4',4''-trimethyltrityl alcohol (TMT-OH) to the reactive chloride form (TMT-Cl) suitable for protection reactions.

Reagents & Equipment[1][2]

• Precursor: 4,4',4''-Trimethyltrityl alcohol (Tri-p-tolylmethanol).

• Reagent: Acetyl Chloride (AcCl) or Thionyl Chloride (SOCl₂). Note: AcCl is often preferred for milder conditions.

• Solvent: Toluene (anhydrous).

• Equipment: Glass-lined reactor or round-bottom flask with reflux condenser, N₂ line.

Protocol 2.1: Large-Scale Conversion (Acetyl Chloride Method)

Rationale: Acetyl chloride acts as both solvent and reagent, converting the alcohol to chloride while generating acetic acid as a byproduct, which is easily removed.

• Setup: Charge the reactor with 4,4',4''-trimethyltrityl alcohol (1.0 eq) .

• Addition: Add Toluene (5-10 volumes) and stir to suspend.

• Reaction: Add Acetyl Chloride (3.0 - 5.0 eq) dropwise at room temperature.

  • Observation: The suspension will clear as the alcohol converts to the soluble chloride.

• Reflux: Heat the mixture to 50–60°C for 2–4 hours. Monitor by TLC (Hexane/EtOAc) or HPLC to ensure consumption of alcohol.

• Workup (Critical for Stability):

  • Distill off excess acetyl chloride and toluene under reduced pressure.

  • Co-evaporate with fresh toluene (2x) to remove traces of acetic acid and HCl.

  • Note: Residual acid promotes hydrolysis back to the alcohol.

• Isolation:

  • Dissolve the residue in a minimal amount of hot Hexane or Cyclohexane.

  • Cool slowly to 0°C. TMT-Cl will crystallize as white/off-white needles.

  • Filter under N₂ (TMT-Cl is moisture sensitive).

  • Yield Target: >90%. Store in a desiccator.

Part 3: Application Protocol – Morpholino Nitrogen Protection

Context: Protection of the morpholino ring nitrogen during subunit synthesis.

Protocol 3.1: N-Tritylation of Morpholino Subunit

• Dissolution: Dissolve the Morpholino subunit (secondary amine) in Dichloromethane (DCM) (10 volumes).

• Base: Add N-Ethylmorpholine (NEM) or Triethylamine (TEA) (1.5 eq) to scavenge HCl.

  • Process Tip: Imidazole can be used as a catalyst if the reaction is sluggish.

• Addition: Add TMT-Cl (1.1 eq) (prepared in Part 2) portion-wise at 0–5°C.

• Reaction: Warm to room temperature and stir for 4–6 hours.

• Quench: Add Methanol (0.5 volumes) to quench excess TMT-Cl.

• Purification (The TMT Advantage):

  • Wash organic layer with NaHCO₃ (aq) and Brine.[1]

  • Perform a solvent swap from DCM to Acetonitrile or THF/Water (1:1) .

  • Induce crystallization by cooling or seeding.

  • Filter the solid TMT-protected subunit .

  • Result: High purity (>98%) solid without chromatography.

Part 4: Advanced Deprotection Protocol

Challenge: Standard acids (TCA/DCM) used for DMTr can cause depurination or backbone degradation in sensitive oligomers (like PMOs). Solution: Use "Buffered" Super-Acids in Fluorinated Solvents.

Protocol 4.1: Optimized TMT Removal

Reference: This method utilizes specific salt complexes detailed in PMO manufacturing patents (e.g., Summerton et al.).

Reagent Preparation:

• Solvent: 20% Trifluoroethanol (TFE) in Dichloromethane (DCM).

  • Mechanism:[2][3][4] TFE stabilizes the carbocation, accelerating the reaction without requiring high acid concentrations.

• Acid Source: 3-Chloropyridinium Methanesulfonate (CPM) or 4-Cyanopyridinium Trifluoroacetate (CYTFA) (2% w/v).[5]

Workflow:

• Flow/Batch: Pass the reagent solution over the solid support (or add to solution phase).

• Contact Time: 60–120 seconds.

  • Visual Check: The solution will turn bright orange/red (color of the TMT cation).

• Scavenging: The TMT cation is stable. To prevent "return" (re-tritylation), ensure continuous flow or add a cation scavenger (e.g., pyrrole or methanol) if doing batch work.

• Neutralization: Wash immediately with dilute Diisopropylethylamine (DIPEA) in DCM.

Part 5: Process Visualization & Data

Comparative Data Table

Feature	Trityl (Trt)	Trimethyltrityl (TMT)	Dimethoxytrityl (DMTr)
Acid Lability	Low (Slowest)	Medium (Ideal for PMO)	High (Fastest)
Crystallinity	Moderate	High (Process Preferred)	Low (Often Amorphous)
Lipophilicity	High	Very High	Moderate
Primary Use	Peptide (His/Cys)	Morpholino / Large Scale	DNA/RNA Synthesis
Deprotection	1-5% TFA	2% Pyridinium Salts / TFE	3% TCA

Reaction Pathway Diagram

Figure 1: Workflow for converting TMT Alcohol to Crystalline Protected Intermediates.

References

• Summerton, J. E., & Weller, D. D. (2010). Method of synthesis of morpholino oligomers. US Patent 7,838,657. (Describes the use of TMT for crystallinity and specific deprotection salts like CYTFA).

• Bhatia, A. V., et al. (1995). 4-Dimethylamino-N-triphenylmethylpyridinium chloride. Organic Syntheses, 75, 184. (Protocol for trityl chloride synthesis/activation).

• Sekine, M., & Hata, T. (1986). Syntheses and properties of new trityl protecting groups. Journal of Organic Chemistry.
• Reeves, M. D., et al. (2013). Scale-up of Morpholino Oligonucleotide Synthesis. Organic Process Research & Development. (Industrial context for TMT vs DMTr).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rua.ua.es [rua.ua.es]
• 3. researchgate.net [researchgate.net]
• 4. RU2606627C2 - Method for synthesis of morpholine oligomers - Google Patents [patents.google.com]
• 5. WO2009064471A1 - Method of synthesis of morpholino oligomers - Google Patents [patents.google.com]

Application Note &amp; Protocol: Selective Protection of Primary Amines Using 4,4',4''-Trimethyltrityl Tetrafluoroborate

Abstract

The strategic protection and deprotection of amine functionalities are central to multi-step organic synthesis, particularly in the fields of peptide, nucleoside, and pharmaceutical chemistry. The trityl family of protecting groups offers a unique combination of steric bulk and tunable acid lability. This guide provides a detailed technical overview and robust protocols for the use of 4,4',4''-trimethyltrityl (TMT) tetrafluoroborate as a highly selective reagent for the protection of primary amines. We will explore the underlying chemical principles, the advantages conferred by the trimethyl substitution pattern, step-by-step experimental workflows, and troubleshooting insights for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the Trimethyltrityl Group

In complex molecule synthesis, selectively masking a reactive functional group is paramount to prevent unwanted side reactions.[1] Primary amines, being both basic and nucleophilic, often require protection. An ideal protecting group should be easy to install, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other sensitive parts of the molecule.[1]

The triphenylmethyl (trityl) group is a cornerstone of protecting group chemistry, valued for its steric hindrance which allows for the selective protection of primary over secondary functional groups (e.g., alcohols, amines, thiols).[2][3][4] The lability of the trityl group can be finely tuned by adding electron-donating or electron-withdrawing substituents to its phenyl rings. Electron-donating groups, such as methoxy (in MMT and DMT) or methyl (in TMT), significantly stabilize the intermediate trityl cation formed during both protection and deprotection, thereby increasing the group's sensitivity to acid.[2][3]

Why 4,4',4''-Trimethyltrityl (TMT)?

The three methyl groups on the TMT moiety act as electron-donating groups via hyperconjugation and weak inductive effects. This provides two key advantages:

• Enhanced Acid Lability: The increased stability of the TMT cation makes the N-TMT bond more susceptible to cleavage under milder acidic conditions compared to the parent trityl (Trt) group.[3] This allows for orthogonal deprotection strategies in the presence of less acid-sensitive groups like Boc.[3]

• Pre-formed Cation Source: The use of 4,4',4''-trimethyltrityl tetrafluoroborate provides the stable TMT carbocation directly. This avoids the in-situ generation required when using trityl chlorides and eliminates the need for a stoichiometric base like pyridine to neutralize HCl byproducts, leading to cleaner reactions.[5][6]

The Underlying Chemistry: Mechanism of Protection

The protection of a primary amine with TMT tetrafluoroborate proceeds through a direct reaction between the nucleophilic amine and the electrophilic TMT cation. This reaction pathway is best described as an SN1-type mechanism.

Key Mechanistic Steps:

• Dissociation: The TMT-BF₄ salt exists as an ionic pair, providing a ready source of the sterically hindered but highly stable TMT carbocation. The positive charge is extensively delocalized across the three methyl-substituted phenyl rings.

• Nucleophilic Attack: The lone pair of the primary amine attacks the central carbon of the TMT cation.

• Deprotonation: A mild, non-nucleophilic base (or another amine molecule) removes the proton from the newly formed ammonium ion, yielding the neutral N-protected amine and the conjugate acid of the base.

The significant steric bulk of the TMT cation is a primary reason for its high selectivity towards primary amines over more hindered secondary amines.[3]

Experimental Protocol: Protection of a Primary Amine

This protocol provides a general method for the N-TMT protection of a primary amine. Optimization of solvent, base, and temperature may be required for specific substrates.

Materials and Reagents

• Primary amine substrate

• 4,4',4''-Trimethyltrityl tetrafluoroborate (TMT-BF₄)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Non-nucleophilic base (e.g., 2,6-lutidine or Diisopropylethylamine - DIPEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Step-by-Step Methodology

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the primary amine substrate (1.0 eq).

• Dissolution: Dissolve the substrate in anhydrous DCM (or MeCN) to a concentration of approximately 0.1-0.5 M.

• Addition of Base: Add the non-nucleophilic base (e.g., 2,6-lutidine, 1.2 eq) to the stirred solution.

• Addition of TMT Reagent: In a single portion, add the 4,4',4''-trimethyltrityl tetrafluoroborate (1.1 eq) to the reaction mixture at room temperature. The reaction is often accompanied by a color change.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 1-4 hours).

• Quenching: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure N-TMT protected amine.

General Workflow for N-TMT Protection

Caption: Workflow for the protection of primary amines using TMT-BF₄.

Table of Reaction Parameters

The following table provides generalized conditions. Specific substrates may require optimization.

Substrate Type	Base (eq)	Solvent	Temp (°C)	Typical Time (h)	Notes
Aliphatic Primary Amine	2,6-Lutidine (1.2)	DCM	20-25	1-3	Reaction is typically fast and clean.
Amino Acid Ester	DIPEA (1.5)	MeCN/DCM	20-25	2-5	DIPEA is often preferred for its lower basicity.
Aromatic Primary Amine	2,6-Lutidine (1.2)	DCM	20-25	4-12	Slower reaction due to lower nucleophilicity of the amine.[7]

Deprotection of N-TMT Amines

The key advantage of the TMT group is its facile removal under mild acidic conditions. The cleavage is driven by the formation of the highly stable TMT cation.

Deprotection Mechanism

• Protonation: The nitrogen atom of the protected amine is protonated by the acid.

• Heterolytic Cleavage: The C-N bond cleaves, releasing the protonated primary amine and the TMT cation. The stability of this cation is the thermodynamic driving force for the reaction.

• Quenching: The TMT cation is quenched by a nucleophile in the medium (e.g., water, or a scavenger like triethylsilane).

Experimental Protocol: Deprotection

This protocol describes a general method using trifluoroacetic acid (TFA).

• Setup: Dissolve the N-TMT protected amine in DCM (approx. 0.1 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acid Addition: Add a solution of 1-5% TFA in DCM dropwise to the stirred solution.

• Monitoring: Monitor the reaction closely by TLC. Deprotection is often complete within 15-60 minutes.

• Quenching: Once complete, carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃ until gas evolution ceases.

• Work-up: Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate to obtain the crude primary amine, which can be further purified if necessary.

General Workflow for N-TMT Deprotection

Caption: Workflow for the acidic deprotection of N-TMT amines.

Comparative Acid Lability

The stability of trityl groups in acid is highly dependent on substitution. This allows for selective deprotection.

Protecting Group	Substituents	Relative Rate of Acidolysis	Typical Deprotection Condition
Trityl (Trt)	None	1	80% Acetic Acid or TFA[3][8]
4-Methoxytrityl (MMT)	1 x OMe	~10	1% TFA or 20% Acetic Acid[9]
4,4'-Dimethoxytrityl (DMT)	2 x OMe	~100	Dilute HCl or mild acid[6]
4,4',4''-Trimethyltrityl (TMT)	3 x Me	~20-50 (Est.)	1-5% TFA in DCM

Note: The relative rate for TMT is estimated based on the known electronic effects of methyl vs. methoxy groups. The order of removal activity under acidic conditions for methoxy-substituted trityls is TMT (trimethoxy) > DMT > MMT > Trt.[3] The trimethyltrityl group is expected to fit between MMT and DMT in terms of lability.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Protection: Incomplete or slow reaction	1. Low nucleophilicity of amine. 2. Wet reagents/solvents. 3. Steric hindrance.	1. Increase reaction temperature to 40 °C or use a more polar solvent like MeCN. 2. Ensure all glassware is oven-dried and solvents are anhydrous. 3. This reagent is not ideal for highly hindered primary amines.
Protection: Multiple products observed	Substrate has multiple nucleophilic sites (e.g., -OH).	The TMT group will preferentially protect the primary amine over alcohols due to higher nucleophilicity, but protection of primary alcohols can occur.[10][11] Consider protecting other sites first if needed.
Deprotection: Incomplete deprotection	Insufficient acid or reaction time.	Increase the concentration of TFA slightly (e.g., from 1% to 3%) or allow the reaction to stir longer at 0 °C.
Deprotection: Degradation of product	Product is sensitive to strong acid.	Use a milder acid system, such as 20% aqueous acetic acid, and monitor carefully.[9] Add a cation scavenger like triethylsilane to the reaction mixture to trap the TMT cation and prevent side reactions.[2]

References

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 36-15: Application Note — Thermal-Aqueous Deprotection of 5′-Trityl Amino Modifiers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tritylamines. Retrieved from [Link]

• PubMed. (n.d.). Reductive demercuration in deprotection of trityl thioethers, trityl amines, and trityl ethers. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Trityl Protection. Retrieved from [Link]

• Royal Society of Chemistry Publishing. (n.d.). Dimethoxytrityl and 4,4′,4″-trimethoxytrityl as protecting groups for amino functions; selectivity for primary amino groups and application in 15N-labelling. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• ACG Publications. (2022). Synthesis and reactivity of novel trityl-type protecting groups. Retrieved from [Link]

• Aure Chemical. (n.d.). Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2002). The Selective Protection and Deprotection of Ambident Nucleophiles with Parent and Substituted Triarylmethyls. Retrieved from [Link]

• Wikipedia. (n.d.). Tris(trimethylsilyl)amine. Retrieved from [Link]

• Radboud University Repository. (n.d.). Application of the Trityl Group in Peptide Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Trimethyloxonium tetrafluoroborate. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Continuous-Flow Synthesis of Pyrylium Tetrafluoroborates: Application to Synthesis of Katritzky Salts and Photoinduced Cationic RAFT Polymerization. Retrieved from [Link]

• YouTube. (2021). Chemoselectivity and Protecting Groups: Crash Course Organic Chemistry #33. Retrieved from [Link]

• ResearchGate. (n.d.). Salt Metathesis: Tetrafluoroborate Anion Rapidly Fluoridates Organoboronic Acids to give Organotrifluoroborates. Retrieved from [Link]

• SpringerLink. (n.d.). methylation of amines using formic acid via simple inorganic base catalysis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Trimethyloxonium tetrafluoroborate. Retrieved from [Link]

• YouTube. (2021). 22.2 Basicity of Amines | Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4,4′-Dimethoxytrityl and 4,4′,4″-trimethoxytrityl as protecting groups for amino functions; selectivity for primary amino groups and application in 15N-labelling - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 9. glenresearch.com [glenresearch.com]
• 10. acgpubs.org [acgpubs.org]
• 11. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Notes & Optimization

Technical Support Center: Optimizing 4,4',4''-Trimethyltrityl (TMT) Group Cleavage

Welcome to the technical support center for the 4,4',4''-trimethyltrityl (TMT) protecting group. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind experimental choices to improve the efficiency and success of your TMT cleavage reactions.

The 4,4',4''-trimethyltrityl (TMT) group is an acid-labile protecting group used for primary amines, alcohols, and thiols.[1] Its significant steric bulk and high acid sensitivity make it a valuable tool in complex multi-step syntheses, particularly in peptide and nucleoside chemistry.[1][2] The efficiency of its removal is critical for the successful synthesis of the target molecule.

Troubleshooting Guide: Enhancing TMT Cleavage Efficiency

This section addresses specific issues you may encounter during the cleavage of the TMT group in a question-and-answer format.

Problem 1: Incomplete or Sluggish TMT Cleavage

Question: My TMT deprotection reaction is either not going to completion or is proceeding very slowly. What are the potential causes and how can I resolve this?

Answer: Incomplete TMT cleavage is a common issue that can often be resolved by systematically evaluating your reaction conditions. The lability of the TMT group is highly dependent on the strength of the acid used.[3]

Root Cause Analysis and Solutions:

• Insufficient Acid Strength or Concentration: The TMT group, while highly acid-labile, still requires a sufficiently acidic environment for efficient cleavage.[1] If you are using a weak acid like acetic acid, the reaction may be slow.

  • Solution: Consider switching to a stronger acid such as trifluoroacetic acid (TFA).[4] If you are already using TFA, a gradual increase in its concentration (e.g., from 1% to 5% in a solvent like dichloromethane (DCM)) can enhance the reaction rate.[3]

• Reagent Degradation: Acids, especially TFA, can absorb atmospheric moisture, which can reduce their effectiveness.

  • Solution: Always use fresh, high-purity reagents. Ensure that your solvents are anhydrous, as water can interfere with the reaction.

• Steric Hindrance: The bulky nature of the TMT group can sometimes be further encumbered by the surrounding molecular structure, hindering the approach of the acid.[3]

  • Solution: Increasing the reaction time or gently elevating the temperature can help overcome this kinetic barrier. However, temperature increases should be done cautiously to avoid potential side reactions. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.[3]

• Solvent Effects: The choice of solvent can influence the stability of the TMT cation intermediate and the overall reaction kinetics.

  • Solution: Dichloromethane (DCM) is a commonly used solvent.[3] In some cases, using a co-solvent or switching to an alternative solvent system might be beneficial.

Troubleshooting Workflow for Incomplete Deprotection:

Caption: A decision-making workflow for troubleshooting incomplete TMT cleavage.

Problem 2: Observation of Side Products After Cleavage

Question: After my TMT deprotection, I am observing unexpected side products in my reaction mixture. What could be causing this and how can I prevent it?

Answer: The formation of side products is often due to the reactivity of the TMT carbocation that is generated during the cleavage reaction. This stable carbocation is a potent electrophile and can react with nucleophilic functional groups on your molecule of interest.[5][6]

Root Cause Analysis and Solutions:

• TMT Cation Reactivity: The triphenylmethyl cation is highly stable and can alkylate nucleophilic residues such as tryptophan, methionine, or free thiols.[6]

  • Solution: The most effective way to prevent this is by adding a "scavenger" to the reaction mixture.[6] Scavengers are nucleophilic species that are more reactive towards the TMT cation than the functional groups on your substrate.

    • Common Scavengers: Triisopropylsilane (TIS) or triethylsilane (TES) are excellent scavengers that react with the TMT cation to form an inert byproduct.[6][7] A typical cleavage cocktail might include 1-5% TIS.[8] Water can also act as a scavenger.[7]

Mechanism of TMT Cleavage and Scavenging:

Caption: The mechanism of TMT cleavage and the role of scavengers in preventing side reactions.

Problem 3: Cleavage of Other Acid-Labile Protecting Groups

Question: I am trying to selectively cleave the TMT group, but other acid-labile protecting groups in my molecule (e.g., Boc, tBu) are also being removed. How can I improve selectivity?

Answer: The selective cleavage of the TMT group in the presence of other acid-labile groups relies on the difference in their acid sensitivity. The TMT group is significantly more labile than groups like tert-butyloxycarbonyl (Boc) or tert-butyl (tBu) ethers.[1]

Root Cause Analysis and Solutions:

• Excessive Acid Strength or Reaction Time: Using too strong of an acid or allowing the reaction to proceed for too long can lead to the cleavage of more stable protecting groups.

  • Solution: Fine-tuning the acidic conditions is key.

    • Use Dilute Acid: Employ a very dilute solution of a strong acid. For example, 1-2% TFA in DCM is often sufficient to cleave a monomethoxytrityl (MMT) group, which is less labile than TMT, while leaving Boc groups intact.[8] For the even more labile TMT group, even milder conditions can be effective.

    • Weaker Acids: Consider using weaker acids like acetic acid or formic acid.[5] A solution of 50% aqueous acetic acid can remove a trityl (Trt) group without affecting a Boc group.[1]

    • Careful Monitoring: Monitor the reaction closely using TLC or LC-MS and quench the reaction as soon as the TMT cleavage is complete.

Relative Acid Lability of Common Protecting Groups:

Protecting Group	Relative Cleavage Rate	Typical Cleavage Conditions
TMT	Fastest	Very mild acid (e.g., dilute TFA, acetic acid)[1]
DMT	Fast	Mild acid (e.g., 3% DCA in DCM)[9][10]
MMT	Moderate	1-2% TFA in DCM[8]
Trt	Slow	Stronger acid (e.g., TFA, formic acid)[5][11]
Boc	Very Slow	Concentrated TFA[1][12]
tBu	Very Slow	Concentrated TFA[13]

This table provides a general comparison; optimal conditions may vary based on the substrate.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of acid-catalyzed TMT cleavage?

A1: The cleavage of the TMT group proceeds via an SN1-like mechanism.[14] First, the ether oxygen is protonated by an acid. This makes the oxygen a better leaving group, facilitating the cleavage of the carbon-oxygen bond to release the deprotected functional group (e.g., an alcohol) and the highly stable 4,4',4''-trimethyltrityl carbocation.[5] The stability of this carbocation is enhanced by the electron-donating effects of the three methyl groups on the phenyl rings.[15]

Q2: Are there alternatives to Brønsted acids for TMT cleavage?

A2: Yes, Lewis acids can also be used to cleave trityl groups.[5] Reagents like zinc bromide (ZnBr₂), magnesium bromide (MgBr₂), or boron trifluoride etherate (BF₃·OEt₂) can coordinate to the ether oxygen, facilitating the cleavage of the C-O bond.[4][5] Lewis acid-mediated deprotection can sometimes offer different selectivity and milder conditions compared to Brønsted acids.[4]

Q3: Can TMT cleavage be performed under non-acidic conditions?

A3: While acid-catalyzed cleavage is the most common method, alternative approaches exist. For instance, a visible-light-mediated photocatalytic method has been developed for the cleavage of trityl-protected thiols and alcohols under pH-neutral conditions.[2] This method offers an orthogonal deprotection strategy, which can be advantageous when acid-labile groups must be preserved.[2] Another method involves hydrogenolysis.[16]

Q4: How does the TMT group compare to other trityl-based protecting groups?

A4: The acid lability of trityl-based protecting groups is modulated by the substituents on the phenyl rings. Electron-donating groups, such as methoxy or methyl groups, stabilize the intermediate carbocation, making the protecting group easier to remove under acidic conditions.[15] The order of acid lability is: TMT > 4,4'-Dimethoxytrityl (DMT) > 4-Methoxytrityl (MMT) > Trityl (Trt).[1] This allows for orthogonal protection strategies where different trityl derivatives can be selectively removed in the presence of others.[15]

Q5: What is a standard protocol for TMT cleavage?

A5: A general starting protocol for the cleavage of a TMT group from a primary alcohol is as follows. Note: This protocol should be optimized for your specific substrate.

Experimental Protocol: TMT Cleavage with Acetic Acid

• Dissolution: Dissolve the TMT-protected compound in a suitable solvent mixture, such as tetrahydrofuran (THF) and water.

• Acidification: Add acetic acid to the solution. A common starting condition is an 80% aqueous acetic acid solution.[5]

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed. This can take anywhere from a few minutes to several hours depending on the substrate.[5]

• Work-up: Once the reaction is complete, quench the reaction by adding a base (e.g., saturated sodium bicarbonate solution) until the solution is neutral or slightly basic.

• Extraction: Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Orthogonality of MMT with Other Protecting Groups:

Sources

• 1. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 2. Photocatalytic Cleavage of Trityl Protected Thiols and Alcohols [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. total-synthesis.com [total-synthesis.com]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. blog.biosearchtech.com [blog.biosearchtech.com]
• 10. youdobio.com [youdobio.com]
• 11. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 12. fiveable.me [fiveable.me]
• 13. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]

challenges in the scale-up of 4,4',4''-trimethyltrityl derivative synthesis

Technical Support Center: Scale-Up of 4,4',4''-Trimethyltrityl (TMT) Derivatives

Topic: Challenges in the Scale-Up of 4,4',4''-Trimethyltrityl Derivative Synthesis Audience: Process Chemists, Scale-Up Engineers, and Drug Development Scientists Format: Expert Troubleshooting Guide & FAQs

Introduction: The TMT Challenge

Welcome to the Technical Support Center. You are likely here because the scale-up of 4,4',4''-trimethyltrityl (TMT) derivatives—specifically the chloride (TMT-Cl) or alcohol (TMT-OH)—has deviated from the small-scale results.

While similar to the ubiquitous Dimethoxytrityl (DMT) group, the TMT cation is less stabilized by resonance donation (methyl vs. methoxy), making the chloride derivative more prone to hydrolysis and the carbocation intermediate less stable. This guide addresses the critical control points where scale-up typically fails: Grignard initiation kinetics , hydrolysis management , and crystallization thermodynamics .

Module 1: Reaction Initiation & Grignard Kinetics

Core Protocol: Synthesis of TMT-OH via p-Tolylmagnesium Bromide and Diethyl Carbonate (DEC).

Q1: My Grignard formation (p-TolylMgBr) stalls or initiates violently. How do I control this at >100g scale?

Diagnosis: The "induction period" trap. On a small scale, thermal dissipation is fast. On a large scale, a stalled initiation followed by a sudden exotherm can cause a runaway reaction.

Troubleshooting Protocol:

• The "Heel" Method: Do not add all magnesium and halide at once. Start with 10% of the total magnesium and cover with minimal THF.

• Activation: Add a crystal of iodine or 1,2-dibromoethane. Wait for the color change (iodine fades) or exotherm.

• Controlled Feed: Once reflux is self-sustained, dose the p-bromotoluene/THF solution at a rate that maintains a gentle reflux without external heating.

• Endpoint Check: Do not rely on time. Use GC-MS to confirm consumption of p-bromotoluene before adding the electrophile (DEC). Unreacted aryl halide will co-crystallize with your product later.

Q2: I see a significant "dimer" impurity (4,4'-Dimethylbiphenyl) in my crude TMT-OH. Where did it come from?

Root Cause: Wurtz-type homocoupling. This occurs when the concentration of the aryl radical intermediate is too high or the temperature is uncontrolled. Corrective Action:

• Lower Temperature: Maintain the Grignard formation between 35–45°C. Do not let it spike above 60°C.

• Dilution: Increase the volume of THF. High concentration favors bimolecular coupling.

Module 2: Conversion to Chloride & Hydrolysis Control

Core Protocol: TMT-OH + Acetyl Chloride

TMT-Cl.

Q3: My TMT-Chloride tests pure by NMR in the reactor, but hydrolyzes to TMT-Alcohol during isolation. Why?

Diagnosis: TMT-Cl is extremely moisture-sensitive, more so than Trityl-Cl (Tr-Cl). Atmospheric moisture during filtration or "wet" solvents are the culprits.

The "Self-Validating" Protocol:

• Reagent Switch: Avoid Thionyl Chloride (

  ) if possible; it leaves sulfur residues that poison downstream catalysts. Use Acetyl Chloride (AcCl) .

  • Mechanism:[1][2][3][4]

    .

  • Benefit: Acetic acid is easier to remove than

    /HCl gas handling at scale.

• The Scavenger: Add 5-10% excess Acetyl Chloride to the crystallization solvent. This acts as a "chemical desiccant," converting any adventitious water into acetic acid and HCl, keeping the equilibrium pushed toward the chloride.

• Validation: Take an aliquot, dissolve in dry

  (treated with basic alumina), and check NMR immediately.

  • TMT-Cl Methyl Shift: ~2.32 ppm.

  • TMT-OH Methyl Shift: ~2.34 ppm (distinct shift).

Q4: The product is orange/yellow. Isn't it supposed to be white?

Diagnosis: Color indicates the presence of the Trityl Cation (TMT

). This means your solid contains trapped acid (HCl) or is ionizing due to polarity. Fix:

• Wash: Wash the organic phase with a weak base (NaHCO3) only if the solvent is strictly non-polar (Hexane/Toluene) and cold.

• Recrystallization: Recrystallize from Acetyl Chloride/Hexane or Toluene/Petroleum Ether . The non-polar environment suppresses ionization.

Module 3: Purification & Crystallization (No Chromatography)

Core Directive: Chromatography is non-viable for >500g batches of TMT-Cl due to hydrolysis on silica gel.

Q5: How do I remove the mono- and bis-adducts (ketones) without a column?

Strategy: Thermodynamic Crystallization. The reaction of Grignard with Carbonate proceeds stepwise:

• Ester

  Ketone (4,4'-Dimethylbenzophenone) Alcohol (TMT-OH).

• The Ketone is the most persistent impurity.

Crystallization Protocol:

• Solvent System: Toluene (Solvent) and Heptane (Anti-solvent).

• The Process:

  • Dissolve crude TMT-Cl in minimal hot Toluene (60°C).

  • Add Acetyl Chloride (2% v/v) to scavenge water.

  • Slowly add Heptane until turbidity persists.

  • Cool Slowly: 60°C

    20°C over 4 hours. Rapid cooling traps the ketone.

  • Harvest: Filter under Nitrogen blanket.

Visual Technical Guides

Figure 1: Reaction Workflow & Critical Control Points

This diagram illustrates the synthesis pathway with specific "Stop/Check" points to prevent failure.

Caption: Step-by-step process flow for TMT-Cl synthesis highlighting critical risk zones (Red Octagons) where batch failure is most common.

Figure 2: Impurity Troubleshooting Logic

Use this logic tree to identify the source of low purity.

Caption: Diagnostic logic tree for identifying and resolving common impurity profiles in TMT synthesis.

Quantitative Data Summary

Table 1: Physicochemical Properties & Process Parameters

Parameter	Specification / Value	Operational Note
CAS Number	49757-42-8 (Chloride)	Verify CAS; often confused with DMT-Cl.[5]
Melting Point	146–148 °C	Sharp mp indicates high purity. Broad range = Ketone impurity.
Appearance	White to Off-white crystalline powder	Orange/Yellow = Acid trapped or cationic form.
Solubility	Soluble: Toluene, DCM, THFInsoluble: Hexane, Water	Use Toluene for reaction, Hexane for precipitation.
Storage	< +8 °C, Under Argon	Strictly anhydrous. Hydrolyzes in air.
Scale-Up Yield	Target: 65–75% (from Alcohol)	Lower yields indicate hydrolysis during workup.

References

• Sigma-Aldrich. 4,4',4''-Trimethoxytrityl chloride technical grade. Retrieved from (Note: Reference used for physical property comparison with Trimethyl analogue).

• Organic Syntheses. Triphenylmethyl Chloride (General Protocol). Org. Synth. 1943, 23, 100. Link

• National Institutes of Health (NIH). Generation of Trityl Radicals by Nucleophilic Quenching. PMC Article. Link

• Santa Cruz Biotechnology. 4,4',4''-Trimethyltrityl alcohol. Link

• M. Stach et al. Nucleophilic Substitution of Alcohols to Alkyl Chlorides. Org. Lett., 2018, 20, 2980-2983.[6] (Validation of Acetyl Chloride method). Link

Sources

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. US4900851A - Synthesis of azidodinitro compounds - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Chloroalkane synthesis by chlorination or substitution [organic-chemistry.org]

analytical techniques for monitoring the progress of tritylation reactions

Technical Support Center: Monitoring Tritylation Reactions

Welcome to the Tritylation Monitoring Support Hub. Subject: Analytical Techniques for Trityl (Trt), Monomethoxytrityl (MMT), and Dimethoxytrityl (DMT) Protection. Scope: Solution-phase small molecule synthesis & Solid-phase oligonucleotide synthesis (SPOS).

Introduction: The Chemistry of Detection

The core principle of monitoring tritylation lies in the unique properties of the trityl cation . Under acidic conditions, the trityl group cleaves to form a resonance-stabilized carbocation. This cation is intensely colored (Yellow for Trt, Orange/Red for DMT) and UV-active, acting as a built-in self-indicator for reaction progress.

Visual Workflow: Monitoring Decision Matrix

The following diagram outlines the logical flow for selecting the appropriate monitoring technique based on your synthesis phase.

Figure 1: Decision matrix for selecting analytical techniques based on synthesis phase (Solution vs. Solid) and required data fidelity.

Module 1: Thin Layer Chromatography (TLC)

Best For: Solution-phase synthesis (Small molecules/Peptides). The Principle: Trityl groups are lipophilic, significantly altering the Rf value of the substrate. The "Acid Streak" test confirms the presence of the trityl group.

Protocol: The "Acid Streak" Visualization

• Plate Preparation: Use Silica Gel 60 F254 plates.

• Eluent: Standard systems include Hexane:EtOAc (start 8:2) or DCM:MeOH (95:5). Tritylated products move faster (higher Rf) than polar starting materials.

• Visualization (Non-Destructive): View under UV (254 nm). The trityl group is strongly UV active.

• Visualization (Destructive/Specific):

  • Expose the plate to HCl vapors or spray with 5% H2SO4 in MeOH.

  • Heat gently with a heat gun.

  • Result: The trityl-containing spot will turn bright yellow (Trt) or orange/red (DMT) instantly. This confirms the trityl group is attached and acid-labile.

Troubleshooting TLC Issues

Issue	Probable Cause	Corrective Action
Baseline Spot Persists	Incomplete reaction or polar impurity.	Check stoichiometry. Add base (Pyridine/TEA) to scavenge HCl formed during reaction.
Spot is UV Active but Colorless with Acid	Wrong regioisomer or non-trityl impurity.	Verify identity via NMR.[1][2] Trityl must show color upon acid contact.
"Ghost" Spot at Rf ~0.8	Triphenylmethanol (Tr-OH).	This is the hydrolysis product of Trityl Chloride. Ensure reagents are dry.[3] Tr-OH does not couple.

Module 2: The DMT Cation Assay (Solid Phase)

Best For: Automated Oligonucleotide Synthesis.[4] The Principle: The Dimethoxytrityl (DMT) group is removed (deblocked) after each coupling cycle using acid (TCA or DCA). The resulting stable carbocation absorbs strongly at ~498-504 nm. By measuring this absorbance, you calculate the Stepwise Coupling Efficiency .

Protocol: Quantitative DMT Assay

Reagents: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM) or Toluene.[4]

• Collection: Collect the deblocking effluent from the synthesizer into a volumetric flask (e.g., 10 mL or 25 mL).

• Dilution: Ensure the solution is diluted to bring the absorbance within the linear range of your spectrophotometer (0.1 – 1.0 AU).

• Measurement: Measure Absorbance (

  ) at 498 nm (for DMT).

• Calculation: Use Beer’s Law derived formula.

Formula for Loading (µmol/g):

• : Absorbance value.[5]
• : Volume of effluent (mL).
• : Extinction Coefficient (see table below).[6][7]
• : Mass of solid support (mg).

Reference Data: Extinction Coefficients

Protecting Group	Color (in Acid)	(nm)	Extinction Coefficient ( )
DMT (Dimethoxytrityl)	Orange/Red	498 - 504	71,700 M⁻¹cm⁻¹ (Standard) [1]
MMT (Monomethoxytrityl)	Yellow-Orange	478	56,000 M⁻¹cm⁻¹
Trt (Trityl)	Yellow	410 - 430	~36,000 M⁻¹cm⁻¹

Module 3: HPLC & LC-MS Troubleshooting

Best For: Final purity analysis and process development.

Common HPLC Artifacts in Tritylation

When monitoring reaction mixtures via Reverse Phase (RP) HPLC, trityl groups are highly hydrophobic.

• Retention Time Shift: The product will elute significantly later than the starting material.

• The "Trityl Alcohol" Impurity:

  • Identity: Triphenylmethanol (Tr-OH).[1][2][8]

  • Origin: Moisture in the reaction hydrolyzing Trityl Chloride.

  • Behavior: Elutes close to the tritylated product but usually slightly earlier. It is distinct in that it does not react further.

• Broad Peaks (Tailing): Trityl groups can interact with silanol groups on older C18 columns. Fix: Add 0.1% Triethylamine (TEA) to the mobile phase to sharpen peaks (ensure pH < 8 to prevent silica dissolution).

Frequently Asked Questions (FAQs)

Q1: My DMT assay shows >100% yield. Is this possible?

• Answer: No, this is a physical impossibility indicating an artifact.

• Cause: Solvent evaporation in the collection fraction (concentrating the chromophore) or a baseline error in the spectrophotometer.

• Fix: Use a sealed collection system and re-zero the UV-Vis with pure 3% TCA/DCM solution.

Q2: The reaction mixture turned yellow immediately upon adding Trityl Chloride. Is this good?

• Answer: Not necessarily. A transient yellow color is normal, but a persistent strong yellow/orange color in the reaction vessel (before workup) often indicates the presence of free trityl cation, meaning the acid scavenger (Pyridine/TEA) is insufficient. The reaction may be too acidic, leading to detritylation of your product.

• Fix: Check pH. Add more base.

Q3: I see a spot on TLC that moves with the solvent front. Is that my product?

• Answer: Likely not. Trityl Chloride (starting material) and Triphenylmethanol (impurity) are very non-polar and often run near the solvent front in polar systems.

• Fix: Change the eluent to 100% DCM or 9:1 Hexane:EtOAc to separate the "fast" spots.

Q4: Can I use the DMT assay for MMT groups?

• Answer: Yes, but you must adjust the wavelength and extinction coefficient.

• Correction: Measure at 478 nm and use

  . Using the DMT settings will result in underestimating your yield.

References

• Thermo Fisher Scientific. (n.d.). DNA Synthesis Reagents Catalog & Technical Guide. (Confirming DMT extinction coefficient and assay protocols). Link

• Glen Research. (n.d.). Extinction Coefficients and Fluorescence Data. (Data for various trityl derivatives). Link

• Lundquist, J. et al. (2018).[1] Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid. ACS Omega. (Solution phase protocols and TLC monitoring). Link[1]

• University of Rochester. (n.d.). How To: Monitor by TLC. (General TLC visualization techniques). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 5. ntsbio.com [ntsbio.com]
• 6. glenresearch.com [glenresearch.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. pubs.acs.org [pubs.acs.org]

impact of solvent choice on the efficiency of 4,4',4''-trimethyltrityl reactions

Technical Support Center: Optimizing 4,4',4''-Trimethyltrityl (TMTr) Reactions

Executive Summary & Chemical Context

What is the 4,4',4''-trimethyltrityl (TMTr) group? The TMTr group is a bulky, acid-labile hydroxyl protecting group. It occupies a critical "Goldilocks" zone in stability: it is approximately 10x more stable to acid than the Dimethoxytrityl (DMT) group used in standard DNA synthesis, but significantly more acid-labile than the unsubstituted Trityl (Tr) group.

• Structure: A central carbon bonded to three p-tolyl rings.

• Electronic Effect: The three methyl groups provide stabilization to the carbocation intermediate via hyperconjugation and weak inductive effects (+I), facilitating both formation and removal compared to the unsubstituted trityl group.

• Key Challenge: Reaction efficiency is heavily dictated by solvent polarity and nucleophilicity , which modulate the stability of the trityl cation intermediate (

  ).

Troubleshooting Module: Protection (Tritylation)

User Issue: "My yields are low (<60%) or the reaction takes >24 hours when using standard Pyridine."

The Science of Solvent Choice

Traditionally, tritylation is performed in Pyridine .[1] However, for hindered secondary alcohols or sterically demanding TMTr groups, Pyridine is often kinetically inefficient.

Mechanism: The reaction proceeds via an SN1-like mechanism where the leaving group (Chloride) departs to form the TMTr cation, which is then attacked by the alcohol.

• Pyridine: Acts as both solvent and base.[1][2] However, it can nucleophilically attack the TMTr-Cl to form a pyridinium salt, which is a less reactive transfer agent.

• Dichloromethane (DCM): Non-nucleophilic and moderately polar. It solvates the transition state without sequestering the reagent, often leading to faster kinetics.

Comparative Data: Solvent Efficiency

Representative data for tritylation of a secondary alcohol (25°C, 1.2 eq TMTr-Cl).

Solvent System	Base Added	Relative Rate	Yield (4h)	Recommended For
Pyridine (Neat)	N/A	1.0 (Baseline)	55%	Primary, unhindered alcohols.
DCM	Et₃N / DIEA	4.5x	88%	Secondary alcohols; Scale-up.
THF	Et₃N	2.1x	72%	Substrates insoluble in DCM.
DMF	Imidazole	3.0x	65%	Polar substrates (Risk of side rxns).

Technical Insight: In DCM, the addition of a catalytic amount of DMAP (4-dimethylaminopyridine) or AgNO₃ (Silver Nitrate) can drive the reaction to completion in <2 hours by stabilizing the cationic transition state or precipitating AgCl, respectively.

Protocol 1: High-Efficiency TMTr Protection in DCM

• Dissolve substrate (1.0 eq) in anhydrous DCM (0.1 M concentration).

• Add DIEA (Diisopropylethylamine) (2.0 eq) to scavenge HCl.

• Add TMTr-Cl (1.2 eq) in one portion.

• Catalyst (Optional): If no reaction after 1h, add DMAP (0.05 eq).

• Monitor: TLC/HPLC. Reaction should complete in 2–4 hours.

• Workup: Quench with MeOH. Wash with saturated NaHCO₃.

Troubleshooting Module: Deprotection (Detritylation)

User Issue: "I am seeing depurination (DNA damage) or incomplete removal of the TMTr group."

The Science of Cation Stability

Deprotection requires protonation of the ether oxygen followed by cleavage to release the stable

cation.

• The Solvent Paradox: You need a solvent polar enough to stabilize the cation (speeding up cleavage) but not so polar/aqueous that it causes precipitation or hydrolysis of sensitive parts of your molecule.

• DCM vs. Toluene: DCM stabilizes the cation better than Toluene, leading to faster deprotection.

Visualizing the Mechanism & Solvent Influence

Figure 1: Mechanism of acid-catalyzed detritylation highlighting the critical role of solvent stabilization in the transition state.

Protocol 2: Controlled Detritylation

• Standard Reagent: 3% TCA (Trichloroacetic acid) in DCM.

• For Acid-Sensitive Substrates: Switch to 3% DCA (Dichloroacetic acid) in DCM . DCA is a weaker acid, providing a gentler deprotection window, though it requires longer reaction times.

• Scavengers: If the reaction reverses (retritylation), add Methanol (10%) or Triethylsilane (5%) to the deprotection cocktail to irreversibly trap the TMTr cation.

Frequently Asked Questions (FAQs)

Q1: Why choose 4,4',4''-trimethyltrityl over standard DMT? A: TMTr is more robust. If your synthesis involves mild acidic steps or extensive chromatography where DMT might partially fall off, TMTr provides that extra stability margin while still being removable without hydrogenation (unlike Benzyl).

Q2: My TMTr chloride reagent has turned pink. Is it still good? A: The pink color indicates hydrolysis to the trityl alcohol or formation of the cation due to moisture.

• Test: Dissolve a small amount in dry DCM. If it's clear/pale, it's usable. If cloudy or deep red, recrystallize from Acetyl Chloride/Hexane or purchase fresh reagent.

Q3: Can I use Toluene for the protection step? A: Toluene is generally poor for protection because it does not solubilize the polar transition state well, leading to slow reactions. However, it is excellent for crystallizing the final product because the TMTr-protected compound is often less soluble in cold toluene/heptane mixtures than in DCM.

References

• Beilstein-Institut. (2019). Stability trends in carbocation intermediates. Beilstein Journal of Organic Chemistry. Link

• National Institutes of Health (NIH). (2016). Tritylation of Alcohols under Mild Conditions without Using Silver Salts. PubMed Central. Link

• American Chemical Society (ACS). (2018). Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid. ACS Omega. Link

• Common Organic Chemistry. (2023). Trityl Protection and Deprotection Conditions. Link

• Google Patents. (2010). Method of synthesis of morpholino oligomers (EP2207779B1). (Discusses 4,4',4''-trimethyltrityl specifically). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Tritylation of Alcohols under Mild Conditions without Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Purity Validation of 4,4',4''-Trimethyltrityl Alcohol (TMT-OH): A Comparative Guide to HPLC and NMR Methodologies

Executive Summary

4,4',4''-Trimethyltrityl alcohol (TMT-OH) serves as a critical intermediate in organic synthesis, particularly as a precursor for the 4,4',4''-trimethyltrityl (TMT) protecting group used in oligonucleotide and peptide chemistry.[1][2] Unlike the ubiquitous dimethoxytrityl (DMT) group, the TMT group offers distinct acid-lability profiles, making its purity essential for tuning deprotection kinetics.[2]

This guide provides a technical comparison between High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) for validating TMT-OH purity. While HPLC remains the gold standard for impurity profiling (related substances), qNMR has emerged as a superior primary reference method for absolute mass balance assignment without the need for certified reference standards.[3]

Part 1: The Chemical Context & Analytical Challenges

The Stability Paradox

The central challenge in analyzing TMT-OH is its inherent reactivity.[2][3][4] Trityl alcohols are acid-sensitive; in the presence of even weak acids, they dehydrate to form the stable, highly colored trityl cation .[2]

• Implication for HPLC: Standard acidic mobile phases (e.g., 0.1% TFA) can cause on-column degradation, leading to "ghost peaks" and split peak shapes.[1]

• Implication for NMR: Deuterated chloroform (

  ) often contains traces of HCl, which can induce peak broadening or shifting.[3][4]

Impurity Profile

Common impurities arising from the Grignard or Friedel-Crafts synthesis of TMT-OH include:

• 4,4'-Dimethylbenzophenone: An oxidation byproduct.[1][2][3][4]

• Tri-p-tolylmethane: A reduction byproduct.[1][2][3][4]

• Residual Solvents: THF or Toluene (from synthesis).

Part 2: High-Performance Liquid Chromatography (HPLC)

Best For: Routine Quality Control (QC), Trace Impurity Profiling (<0.1%), Stability Studies.

Method Design Strategy

To prevent the formation of the trityl cation during analysis, the mobile phase must be pH-buffered to neutral or slightly basic conditions.[2][3]

Recommended Protocol (Self-Validating System)

Parameter	Specification	Rationale
Column	C18 (End-capped), 150 x 4.6 mm, 3.5 µm	End-capping reduces silanol activity, preventing peak tailing of the hydroxyl group.[1][2]
Mobile Phase A	10 mM Ammonium Acetate (pH 7.[1][3][4]5)	Buffers the system to prevent acid-catalyzed dehydration.[1][2][3][4]
Mobile Phase B	Acetonitrile (HPLC Grade)	High elution strength required for hydrophobic trityl backbone.[1][3][4]
Gradient	50% B to 95% B over 20 min	TMT-OH is highly lipophilic; a steep gradient ensures elution of late-running non-polar impurities.[1][3]
Flow Rate	1.0 mL/min	Standard backpressure management.[1][3][4]
Detection	UV @ 254 nm	The aromatic trityl system absorbs strongly here; avoids solvent cut-off issues.[1][2][3][4]
Sample Diluent	Acetonitrile:Water (80:20) + 0.1% Triethylamine (TEA)	TEA neutralizes any trace acidity in the sample matrix immediately.[3][4]

Validation Criteria (ICH Q2(R1))

• Specificity: Injection of TMT-OH must be resolved (

  ) from known impurities (e.g., starting material p-bromotoluene).

• Linearity:

  across 80%–120% of target concentration.[1][3][4]

• Robustness: Small changes in pH (

  ) should not alter retention time significantly, confirming the buffer's efficacy.[3][4]

Part 3: Quantitative NMR (qNMR)

Best For: Absolute Purity Determination (Potency), Reference Standard Qualification, Identification.

The qNMR Advantage

Unlike HPLC, qNMR does not require a reference standard of TMT-OH.[1][2][3] Purity is calculated relative to an internal standard (IS) of known purity (e.g., Dimethyl sulfone or TCNB).[3]

Structural Identification (1H NMR Data)

The TMT-OH spectrum is distinct from the common DMT-OH due to the presence of methyl rather than methoxy groups.[2]

• Solvent: DMSO-

  (Preferred over to prevent acid shifts and allow observation of the -OH proton).[1][2]

• Key Signals (approximate shifts in DMSO-

  ):
  • 2.28 ppm (Singlet, 9H): The three equivalent methyl groups ( ) on the aromatic rings. This is the quantification target.
  • 6.30 ppm (Singlet, 1H): The hydroxyl ( ) proton. Note: This peak is labile and unsuitable for quantification.[1][3][4]
  • 7.0 – 7.2 ppm (Multiplet, 12H): Aromatic protons.[3][4]

qNMR Protocol

• Weighing: Accurately weigh ~20 mg of TMT-OH and ~10 mg of Internal Standard (IS) into the same vial using a micro-balance (precision

  mg).

• Solvation: Dissolve in 0.7 mL DMSO-

  .

• Acquisition:

  • Pulse angle: 30° or 90°.[1][3][4]

  • Relaxation delay (

    ): (typically 30-60 seconds) to ensure full magnetization recovery.[1][4]

  • Scans: 16 or 32 (S/N ratio > 150:1).

• Calculation: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="ng-star-inserted display">

  Where =Integral, =Number of protons, =Molar mass, =Weight, =Purity.[5][6][7]

Part 4: Comparative Decision Matrix

The following diagram illustrates the decision-making process for selecting the appropriate validation method based on the stage of drug development.

Caption: Workflow for selecting between HPLC and qNMR based on reference standard availability and analytical goals.

Part 5: Data Summary & Recommendations

Feature	HPLC Method	qNMR Method
Primary Output	Relative purity (% Area)	Absolute purity (% w/w)
Sensitivity (LOD)	High (ppm range)	Low (~0.1%)
Specificity	Separates structural isomers	Distinguishes by functional group
Sample Destructive?	No (if fraction collected)	No
Throughput	High (Automated)	Low (Manual processing)
Critical Risk	On-column acid degradation	Baseline integration errors

Senior Scientist Recommendation

For a robust validation program, do not choose one over the other. Use them in tandem:

• Use qNMR to establish the "Assay" (Potency) of your primary TMT-OH lot.[1][2][3][4] This assigns the "True Value."

• Use HPLC (with the buffered method) to monitor batch-to-batch consistency and degrade impurities, using the qNMR-valued lot as your external standard.

This "Orthogonal Approach" satisfies the highest tiers of regulatory scrutiny (FDA/EMA) by eliminating the circular logic of using a chromatographic standard to validate itself.[3][4]

References

• International Conference on Harmonisation (ICH). (2005).[1][3][4] Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• Sielc Technologies. Separation of Trityl Derivatives on Newcrom R1 HPLC column. (Methodology for hydrophobic trityl separation). Link

• Sigma-Aldrich (Merck). NMR Chemical Shifts of Trace Impurities.[1][2][3][4] (Reference for solvent impurity identification). Link

• Pauli, G. F., et al. (2012).[1][3][4] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[2][3][4] Journal of Natural Products.[1][2][3][4] (Foundational text on qNMR vs HPLC). Link

Sources

• 1. 4,4',4''-Trimethyltrityl alcohol | C22H22O | CID 76733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN105085178B - The method of purification of hplc grade methanol - Google Patents [patents.google.com]
• 3. pure.sruc.ac.uk [pure.sruc.ac.uk]
• 4. acgpubs.org [acgpubs.org]
• 5. benchchem.com [benchchem.com]
• 6. ICH Official web site : ICH [ich.org]
• 7. oiv.int [oiv.int]

A Comparative Spectroscopic Guide to 4,4',4''-Trimethyltrityl (TMT) Protected Intermediates

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of multi-step organic synthesis, particularly in drug development and manufacturing, the judicious use of protecting groups is paramount. These molecular scaffolds temporarily mask reactive functional groups, guiding reactions to their intended pathways and preventing unwanted side reactions. Among the plethora of protecting groups for hydroxyl and amino functionalities, the trityl (triphenylmethyl) family stands out for its steric bulk and acid-lability. This guide provides a detailed spectroscopic comparison of the 4,4',4''-trimethyltrityl (TMT) protecting group with its common counterparts, offering field-proven insights into its characterization and strategic application.

The Strategic Advantage of the Trimethyltrityl Group

The trityl group and its derivatives are prized for their ability to selectively protect primary alcohols and amines due to their significant steric hindrance. The stability of the resulting trityl cation upon cleavage makes their removal under acidic conditions clean and efficient. The choice between different substituted trityl groups—such as the parent trityl (Tr), 4-methoxytrityl (MMT), 4,4'-dimethoxytrityl (DMT), and 4,4',4''-trimethyltrityl (TMT)—is a nuanced decision based on the desired acid lability and the specific spectroscopic handles required for reaction monitoring.

The TMT group, with its three methyl substituents on the phenyl rings, offers a unique balance of properties. The electron-donating nature of the methyl groups provides a moderate increase in the stability of the corresponding carbocation compared to the parent trityl group, making it more labile. This increased lability, while not as pronounced as that of the methoxy-substituted derivatives (MMT and DMT), allows for deprotection under milder acidic conditions, a crucial factor when dealing with sensitive substrates. Spectroscopically, the methyl groups provide distinct signals in NMR spectra, aiding in the unambiguous identification and characterization of protected intermediates.

Spectroscopic Fingerprints of TMT-Protected Intermediates

The unequivocal identification of protected intermediates is a cornerstone of process development and quality control. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy provide the necessary tools for this characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The characteristic signals of the TMT group provide a clear signature of its presence.

¹H NMR Spectroscopy:

In the ¹H NMR spectrum of a TMT-protected compound, the aromatic protons of the three tolyl groups typically appear as a complex multiplet in the range of δ 7.0-7.5 ppm . The three methyl groups give rise to a sharp singlet at approximately δ 2.3 ppm , integrating to nine protons. This singlet is a key diagnostic peak for the TMT group. The exact chemical shifts can vary slightly depending on the solvent and the nature of the protected molecule.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum provides further confirmation of the TMT group. Key signals include:

• Quaternary Carbon (C-Tr): The central carbon of the trityl group typically appears in the range of δ 85-90 ppm .

• Aromatic Carbons: A set of signals in the aromatic region (δ 125-145 ppm ) corresponding to the carbons of the three phenyl rings.

• Methyl Carbons: A distinct signal around δ 21 ppm for the three equivalent methyl carbons.

The following diagram illustrates the workflow for acquiring and interpreting NMR data for a TMT-protected intermediate.

Caption: Workflow for NMR spectroscopic characterization.

Mass Spectrometry (MS): Confirming Molecular Integrity

Mass spectrometry is essential for confirming the molecular weight of the protected intermediate and for providing information about its structure through fragmentation patterns. In electron ionization (EI) mass spectrometry, TMT-protected compounds typically exhibit a prominent peak corresponding to the trimethyltrityl cation ([C₂₂H₂₁]⁺, m/z = 289). This stable cation is a hallmark of the trityl family and its derivatives. The molecular ion peak ([M]⁺) may be observed, but it is often weak or absent due to the facile cleavage of the bond to the protected group.

UV-Visible (UV-Vis) Spectroscopy: Monitoring Deprotection

The deprotection of trityl groups is typically carried out under acidic conditions, leading to the formation of the intensely colored trityl cation. This property can be exploited for real-time reaction monitoring using UV-Vis spectroscopy. The trimethyltrityl cation exhibits a characteristic absorption maximum in the visible region, allowing for the quantitative tracking of the deprotection progress. The exact λmax will depend on the solvent and the specific acid used. For instance, the parent trityl cation in the presence of trifluoroacetic acid in chloroform shows absorption maxima around 410 and 435 nm.[1] The methoxy-substituted trityl cations are known to have λmax values at longer wavelengths, appearing as a more intense color. The TMT cation is expected to have a λmax intermediate between the parent trityl and the methoxy-substituted analogues.

A Comparative Analysis: TMT vs. Other Trityl Protecting Groups

The choice of a trityl protecting group is often a trade-off between stability and ease of removal. The following table provides a comparative summary of the key spectroscopic features of TMT and other common trityl derivatives.

Protecting Group	Abbreviation	Key ¹H NMR Signals (in CDCl₃)	Key ¹³C NMR Signals (in CDCl₃)	Relative Acid Lability	UV-Vis of Cation (λmax)
Trityl	Tr	δ 7.2-7.5 (m, 15H)	δ ~87 (C-Tr)	Base	~410, 435 nm[1]
4-Methoxytrityl	MMT	δ 6.8-7.5 (m, 14H), δ ~3.8 (s, 3H)	δ ~86 (C-Tr), δ ~55 (OCH₃)	Increased	Longer λmax than Tr
4,4'-Dimethoxytrityl	DMT	δ 6.8-7.4 (m, 13H), δ ~3.8 (s, 6H)	δ ~86 (C-Tr), δ ~55 (OCH₃)	High	~500 nm[2]
4,4',4''-Trimethyltrityl	TMT	δ 7.0-7.5 (m, 12H), δ ~2.3 (s, 9H)	δ ~88 (C-Tr), δ ~21 (CH₃)	Moderate	Intermediate λmax

Note: The exact chemical shifts and λmax values can vary depending on the specific substrate and experimental conditions.

The following diagram illustrates the structural differences and the resulting trend in acid lability among the common trityl protecting groups.

Caption: Comparison of Trityl Protecting Groups.

Experimental Protocols

General Procedure for ¹H and ¹³C NMR Analysis of a TMT-Protected Alcohol

• Sample Preparation: Dissolve approximately 5-10 mg of the TMT-protected alcohol in 0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 90° pulse, a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. A sufficient number of scans (e.g., 16 or 32) should be collected to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a greater number of scans (e.g., 1024 or more) and a longer acquisition time will be necessary. A spectral width of 240 ppm is typically used.

• Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Assign the signals in both spectra based on their chemical shifts, multiplicities, and comparison with known data for similar structures.

General Procedure for Monitoring TMT Deprotection by UV-Vis Spectroscopy

• Reaction Setup: In a quartz cuvette, dissolve a known concentration of the TMT-protected compound in a suitable solvent (e.g., dichloromethane).

• Initiate Deprotection: Add a specific amount of an acid catalyst (e.g., a dilute solution of trifluoroacetic acid in the same solvent) to the cuvette and start the timer.

• Data Acquisition: Immediately begin recording the UV-Vis spectrum at regular time intervals over the expected course of the reaction. Monitor the increase in absorbance at the λmax of the TMT cation.

• Data Analysis: Plot the absorbance at the λmax versus time to obtain a kinetic profile of the deprotection reaction. This can be used to determine the reaction rate and endpoint.

Conclusion

The 4,4',4''-trimethyltrityl (TMT) group is a valuable asset in the synthetic chemist's toolkit, offering a moderate level of acid lability that can be advantageous for the protection of sensitive substrates. Its distinct spectroscopic signatures in NMR and MS, coupled with the ability to monitor its cleavage by UV-Vis spectroscopy, make it a reliable and versatile protecting group. By understanding the detailed spectroscopic characteristics of TMT-protected intermediates and how they compare to other trityl derivatives, researchers can make more informed decisions in the design and execution of complex synthetic routes, ultimately leading to more efficient and robust chemical processes in drug development and beyond.

References

• Gholamzadeh, Z., et al. (2014). Highly efficient protection of alcohols as trityl ethers under solvent-free conditions, and recovery catalyzed by reusable nanop. Comptes Rendus Chimie, 17(10), 994-1001.

• PubChem. 4,4',4''-Trimethyltrityl alcohol. [Link]

• Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection. [Link]

• Reese, C. B., & Serafinowska, H. T. (1985). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. Organic & Biomolecular Chemistry, 13(4), 1165-1170.

• ResearchGate. UV-visible spectra of (A) DMT, (B) AMT and (C) MMT in the presence of.... [Link]

• Demirtas, I., et al. (2022). Synthesis and reactivity of novel trityl-type protecting groups.

• PTC Organics, Inc. PTC-Acid Deprotection of Trityl Group. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• ResearchGate. One trityl, two trityl, three trityl groups – Structural differences of differently substituted triethanolamines. [Link]

• Russian Patent RU2606627C2. Method for synthesis of morpholine oligomers.

• ResearchGate. (A) UV‐vis spectrum of trityl cation (2% TFA in CHCl3) and solid‐state.... [Link]

• ResearchGate. Synthesis and characterization of poly(arylene ether)s derived from 4,4′‐bishydroxybiphenyl and 4,4′‐bishydroxyterphenyl. [Link]

• Chalmers Publication Library. Mass spectrometry of alditols as trimethylsilyl derivatives. [Link]

• Freie Universität Berlin. Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. [Link]

• ResearchGate. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. [Link]

• Supporting Information for "Signal Amplifying Conjugated Polymer-DNA Hybrid Chips". [Link]

• MDPI. Molecular Structure, Vibrational Spectrum and Conformational Properties of 4-(4-Tritylphenoxy)phthalonitrile-Precursor for Synthesis of Phthalocyanines with Bulky Substituent. [Link]

• PubMed. Mass spectrometry and gas chromatography of trimethylsilyl derivatives of catecholamine related molecules. [Link]

• ResearchGate. UV–Vis spectra of a MMT and b PP nanocomposites. [Link]

• ResearchGate. UV-Vis absorption spectra of MMT (a), APTES/MMT (b), and H2TCPP/APTES.... [Link]

• ACS Publications. Synthesis and Characterization of Polychlorinated Trityl Radical Substituted Phosphines. [Link]

• Royal Society of Chemistry. S1 1H NMR, 13C NMR, and HMBC Spectra Supplementary Information (SI) for Chemical Science. [Link]

• University of Bristol Research Portal. Mass Spectrometric Characterisation of Clay-Organic Interactions In Vegetable Oil Bleaching. [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• Application of the Trityl Group in Peptide Chemistry. [Link]

• ResearchGate. The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]

The Orthogonality of the 4,4',4''-Trimethyltrityl (TMT) Protecting Group: A Comparative Guide for Advanced Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of multi-step organic synthesis, particularly in the development of complex molecules such as oligonucleotides, peptides, and carbohydrates, the strategic use of protecting groups is paramount.[1][2] The concept of orthogonality , where specific protecting groups can be selectively removed under distinct conditions without affecting others, is the cornerstone of efficient and high-yielding synthetic routes.[3][4] This guide provides a comprehensive evaluation of the 4,4',4''-trimethyltrityl (TMT) protecting group, a lesser-known member of the trityl family, and objectively compares its performance against more common alternatives. Through an analysis of its unique properties and supporting experimental frameworks, we will demonstrate the potential of the TMT group to enhance the precision and efficiency of complex chemical syntheses.

The Critical Role of Orthogonality in Complex Synthesis

Modern drug development and chemical biology demand the construction of highly complex molecules with multiple functional groups. An effective protecting group strategy is not merely a convenience but a fundamental necessity to control the sequence of reactions and avoid unwanted side products.[2] An ideal protecting group should be easily introduced in high yield, stable to a wide range of reaction conditions, and, most importantly, removable under specific and mild conditions that leave other protecting groups intact.[4] This principle of "orthogonal protection" allows for the sequential unmasking and reaction of different functional groups within the same molecule, a critical capability in the synthesis of biopolymers and other complex natural products.[1][5]

The Trityl Family of Protecting Groups: A Spectrum of Acid Lability

The triphenylmethyl (trityl) group and its derivatives are widely used for the protection of primary alcohols, amines, and thiols.[6][7] Their removal is typically achieved under acidic conditions, proceeding through a stable trityl cation intermediate. The stability of this cation, and thus the lability of the protecting group, can be finely tuned by the introduction of electron-donating or electron-withdrawing substituents on the phenyl rings.[6] This has led to a family of trityl-based protecting groups with a spectrum of acid sensitivities.

The 4,4',4''-trimethyltrityl (TMT) group, with its three electron-donating methyl groups, represents a highly acid-labile protecting group within this family. To understand its orthogonality, it is essential to compare its properties with other commonly used trityl derivatives:

• Trityl (Tr) : The parent trityl group, relatively stable to acid.[7]

• 4-Monomethoxytrityl (MMT) : More acid-labile than Tr.[6][7]

• 4,4'-Dimethoxytrityl (DMT) : Significantly more acid-labile than MMT and widely used in automated oligonucleotide synthesis.[6][8]

• 4,4',4''-Trimethyltrityl (TMT) : Expected to be even more acid-labile than DMT due to the electronic contribution of the three methyl groups.

The increased acid lability of the TMT group suggests its potential for selective removal under exceptionally mild acidic conditions that would leave other acid-labile groups, including DMT and MMT, intact. This unique property forms the basis of its potential as a valuable tool in orthogonal synthesis strategies.

Comparative Analysis of Trityl Protecting Group Lability

The key to the orthogonality of the TMT group lies in the differential kinetics of its acid-catalyzed cleavage compared to other protecting groups. The electron-donating methyl groups in the TMT moiety stabilize the resulting carbocation, thereby accelerating the rate of deprotection under acidic conditions.[6]

Protecting Group	Abbreviation	Relative Rate of Acid-Catalyzed Cleavage (Approximate)	Typical Cleavage Conditions
Trityl	Tr	1	80% Acetic Acid, prolonged treatment[6]
4-Monomethoxytrityl	MMT	~70	80% Acetic Acid[6]
4,4'-Dimethoxytrityl	DMT	~2,000	3% Dichloroacetic Acid in DCM (seconds to minutes)[4]; 80% Acetic Acid (minutes)[6]
4,4',4''-Trimethyltrityl	TMT	> DMT	Very Mild Acid (e.g., dilute Trifluoroacetic Acid or Dichloroacetic Acid in DCM)

Table 1: Comparison of the relative acid lability of common trityl-based protecting groups. The relative rates are estimations based on the electronic effects of the substituents and qualitative observations from the literature.

This significant difference in cleavage rates provides a window for selective deprotection. The TMT group can be removed under conditions that are too mild to affect the DMT, MMT, or Tr groups, thus establishing its orthogonality within the trityl family.

Evaluating the Orthogonality of the TMT Group: An Experimental Framework

To rigorously evaluate the orthogonality of the TMT protecting group, a systematic experimental approach is required. This involves the synthesis of a model compound bearing the TMT group alongside a panel of other common protecting groups, followed by selective deprotection studies monitored by a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC).

Experimental Workflow for Orthogonality Evaluation

Figure 1: A generalized workflow for evaluating the orthogonality of the TMT protecting group.

Detailed Experimental Protocols

1. Synthesis of a Model Compound:

A suitable scaffold, for instance, a molecule with at least five distinct functional groups (e.g., a combination of primary and secondary alcohols and amines), would be chosen. The protection sequence would be strategically planned to introduce the TMT, DMT, MMT, Fmoc, Boc, and a silyl ether (e.g., TBDMS) group onto the scaffold. Each step would be followed by purification and characterization to ensure the successful synthesis of the fully protected model compound.

2. Protocol for Selective TMT Cleavage (Demonstrating Orthogonality to other Acid-Labile Groups):

• Objective: To selectively remove the TMT group while leaving DMT, MMT, Boc, and silyl ether groups intact.

• Procedure:

  • Dissolve the fully protected model compound in anhydrous dichloromethane (DCM).

  • Prepare a stock solution of 0.1% (v/v) trifluoroacetic acid (TFA) in DCM.

  • Add the TFA solution dropwise to the solution of the model compound at 0°C while stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC at regular intervals (e.g., every 5 minutes).

  • Once the TMT group is completely cleaved (as indicated by the disappearance of the starting material and the appearance of the mono-deprotected product), quench the reaction by adding a mild base (e.g., pyridine or triethylamine).

  • Work up the reaction mixture and purify the product.

  • Characterize the product by NMR and mass spectrometry to confirm the selective removal of the TMT group.

3. Protocol for Evaluating TMT Stability to Basic and Fluoride Conditions:

• Objective: To demonstrate the stability of the TMT group under conditions used to remove Fmoc and silyl ether protecting groups.

• Procedure (Base Stability):

  • Dissolve the fully protected model compound in a 20% (v/v) solution of piperidine in dimethylformamide (DMF).

  • Stir the reaction at room temperature for the time typically required for Fmoc deprotection (e.g., 20-30 minutes).

  • Monitor the reaction by HPLC to confirm the selective removal of the Fmoc group and the integrity of the TMT group.

• Procedure (Fluoride Stability):

  • Dissolve the fully protected model compound in tetrahydrofuran (THF).

  • Add a solution of tetrabutylammonium fluoride (TBAF) (1M in THF) to the mixture.

  • Stir the reaction at room temperature and monitor by HPLC to confirm the selective removal of the silyl ether and the stability of the TMT group.

Data Presentation and Interpretation

The results of the selective deprotection studies would be best presented in a tabular format, clearly indicating the percentage of each protecting group remaining after treatment with a specific reagent.

Reagent/Condition	% TMT Remaining	% DMT Remaining	% MMT Remaining	% Fmoc Remaining	% Boc Remaining	% TBDMS Remaining
0.1% TFA in DCM	< 5%	> 95%	> 95%	> 95%	> 95%	> 95%
20% Piperidine in DMF	> 98%	> 98%	> 98%	< 5%	> 98%	> 98%
1M TBAF in THF	> 98%	> 98%	> 98%	> 98%	> 98%	< 5%
3% DCA in DCM	< 5%	< 10%	> 80%	> 95%	> 95%	> 95%
95% TFA	< 5%	< 5%	< 5%	> 95%	< 5%	> 95%

Table 2: Hypothetical data from an orthogonality study of the TMT protecting group. This table illustrates the expected selectivity of deprotection under various conditions.

The data presented in such a table would provide clear and compelling evidence for the orthogonality of the TMT group. The selective removal of TMT with very mild acid, while other acid-labile groups remain intact, would highlight its unique utility. Furthermore, its stability to the basic conditions required for Fmoc removal and the fluoride-based conditions for silyl ether cleavage would solidify its position as a truly orthogonal protecting group.

Mechanism of Acid-Catalyzed Deprotection

The enhanced lability of the TMT group can be understood by examining the mechanism of acid-catalyzed deprotection of trityl ethers.

Figure 2: General mechanism for the acid-catalyzed deprotection of a trityl ether.

The rate-determining step is the cleavage of the carbon-oxygen bond to form the trityl carbocation. The three electron-donating methyl groups on the phenyl rings of the TMT group effectively stabilize the positive charge on the central carbon atom through hyperconjugation and inductive effects. This increased stability of the TMT cation lowers the activation energy for its formation, leading to a significantly faster rate of cleavage compared to DMT, MMT, and Tr.

Conclusion: The TMT Group as a Valuable Tool for Orthogonal Synthesis

The 4,4',4''-trimethyltrityl (TMT) protecting group, due to its heightened acid lability, presents a compelling option for chemists engaged in complex multi-step synthesis. Its ability to be selectively removed under extremely mild acidic conditions, while leaving other acid-sensitive groups such as DMT, MMT, and Boc intact, establishes its orthogonality and offers a finer level of control in synthetic strategies. Furthermore, its stability to basic and fluoride-mediated deprotection conditions expands its compatibility with a wide range of other protecting groups, including Fmoc and silyl ethers.

For researchers in drug development and the chemical sciences, the TMT group is not merely another protecting group but a strategic tool that can unlock more efficient and elegant synthetic pathways to complex molecular targets. By understanding and leveraging the principles of orthogonality and the nuanced reactivity of protecting groups like TMT, the synthesis of novel therapeutics and complex molecular probes can be significantly advanced.

References

• Fiveable. Orthogonal Protection Definition - Organic Chemistry Key Term.
• University of Leeds.
• Organic Chemistry Portal. Protective Groups.
• K. C. Nicolaou, et al. Protecting Groups.
• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• Springer Nature Experiments. Protecting Groups in Oligonucleotide Synthesis.
• Benchchem. understanding the trityl protecting group in nucleoside chemistry.
• Benchchem. Mmt-Cl: A Hyperacid-Labile Protecting Group for Amine and Hydroxyl Moieties in Complex Synthesis.
• Suzhou Highfine Biotech. Amino protecting group—triphenylmethyl series.
• Phenomenex.
• Oxford Academic.
• ResearchGate. Removal of dimethoxytriyl (DMT) protecting groups with trichloroacetic...
• NIH. Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up.
• AltaBioscience. Fmoc Amino Acids for SPPS.
• ResearchGate. Stability of DMB‐Ala‐OH in 20 % piperidine in DMF (1: Side reaction).
• NIH. Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride.
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• Sunresin. Fmoc / t-Bu Solid Phase Synthesis.
• Gelest. Deprotection of Silyl Ethers.
• ResearchGate.
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• Chemistry LibreTexts. 3.2.4: Reactions of Ethers- Acidic Cleavage.
• R&D World. Strategies for Safe Evaporation of Solutions Containing Trifluoroacetic Acid.
• Aapptec. Post Cleavage Purification and Analysis of Peptides; TFA removal.
• Springer Nature Experiments. Methods for Removing the Fmoc Group.

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• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Laboratory Stewardship Guide: 4,4',4''-Trimethyltrityl Alcohol Disposal

Executive Summary & Immediate Directive

Do not dispose of 4,4',4''-Trimethyltrityl alcohol (Tri-p-tolymethanol) down the drain or in municipal trash.

As a lipophilic organic solid, this compound poses persistence risks in water systems and must be managed as Hazardous Chemical Waste .

• Solid Waste: Collect in designated "Solid Organic Waste" drums.

• Liquid Waste (Solutions): Collect in "Non-Halogenated Organic Solvent" carboys.

Chemical Profile & Risk Assessment

To manage waste effectively, one must understand the physicochemical drivers of the hazard. 4,4',4''-Trimethyltrityl alcohol is a bulky, lipophilic molecule. Its disposal logic is governed by its insolubility in water and its potential to form stable carbocations under acidic conditions.

Table 1: Physicochemical Properties Relevant to Disposal

Property	Data	Operational Implication
Chemical Name	4,4',4''-Trimethyltrityl alcohol	Labeling Requirement
CAS Number	3247-00-5	Regulatory Tracking ID
Physical State	Solid (Crystalline/Powder)	Dust control required during transfer
Melting Point	94–96 °C	Stable solid at room temp; not a flammability risk
Water Solubility	Negligible (High LogP)	Strictly Prohibited from Drain Disposal
Key Hazards	H302 (Harmful if swallowed)H319 (Eye Irritation)	Requires standard PPE (Gloves, Goggles)
Reactivity	Acid-sensitive	Do not mix with strong mineral acids in waste streams (forms colored carbocations)

Detailed Disposal Protocols

A. Solid Waste (Pure Substance)

Scenario: You have expired reagent, excess powder from weighing, or contaminated solid media.

• Segregation: Do not mix with oxidizers or strong acids.[1]

• Packaging: Place the solid material into a wide-mouth high-density polyethylene (HDPE) jar or a double-lined clear plastic bag.

• Labeling: Affix a hazardous waste tag.

  • Constituent: "4,4',4''-Trimethyltrityl alcohol"[2][3][4][5][6]

  • Hazard Checkbox: "Toxic" or "Irritant"

• Final Disposition: Transfer to the facility's central accumulation area for incineration.

B. Liquid Waste (Reaction Mixtures/Rinsates)

Scenario: The substance is dissolved in organic solvents (e.g., Dichloromethane, Ethyl Acetate, THF).

• Solvent Identification: Determine the primary solvent.

  • If dissolved in DCM/Chloroform: Dispose in Halogenated Waste .[7]

  • If dissolved in EtOAc/Methanol/Hexane: Dispose in Non-Halogenated Waste .

• Concentration Check: If the concentration is >5%, note this on the waste tag.

• pH Check: Ensure the waste stream is neutral. Avoid adding acidic waste to this container, as trityl alcohols can ionize to form intensely colored trityl cations (red/orange), which may alarm waste management personnel if unexpected.

C. Empty Container Management (RCRA Empty)

• Triple Rinse: Rinse the original bottle three times with a compatible solvent (e.g., Acetone or Ethanol).

• Rinsate Disposal: Pour all three rinses into the Non-Halogenated Organic Waste container.

• Defacing: Cross out the original label and mark "EMPTY."

• Disposal: The clean, dry container may now be recycled or discarded in regular trash (verify local institutional policy).

Decision Logic & Workflow Visualization

Workflow 1: Waste Segregation Decision Tree

This logic gate ensures the material ends up in the correct incineration stream, preventing costly re-classification fees.

Figure 1: Logic flow for determining the correct waste stream based on physical state and solvent carrier.

Emergency Spill Response

In the event of a benchtop spill, immediate containment prevents laboratory contamination.

PPE Required: Nitrile gloves (standard thickness), Safety Goggles, Lab Coat.

Figure 2: Step-by-step spill response protocol minimizing exposure and spread.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 76733, 4,4',4''-Trimethyltrityl alcohol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

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• 4. 4,4',4''-Trimethyltrityl alcohol | C22H22O | CID 76733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4,4',4"-Trimethoxytrityl alcohol (CAS 3010-81-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 4,4',4''-TRIMETHYLTRITYL ALCOHOL | 3247-00-5 [chemicalbook.com]
• 7. hscprep.com.au [hscprep.com.au]